Dimethachlor-d6

Core Science & Biosynthesis

Dimethachlor-d6: An In-depth Technical Guide for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethachlor-d6 is the deuterated analog of Dimethachlor (B1670658), a chloroacetamide herbicide. Its primary application in research is as an internal standard for the quantification of Dimethachlor in various environmental and biological matrices. The use of a stable isotope-labeled internal standard like Dimethachlor-d6 is crucial for accurate and precise measurements using isotope dilution mass spectrometry (IDMS) techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS). This technical guide provides a comprehensive overview of Dimethachlor-d6, including its properties, its principal use in analytical methodologies, and its relevance in studying the environmental fate and toxicological effects of Dimethachlor.

Introduction to Dimethachlor and Dimethachlor-d6

Dimethachlor is a selective, pre-emergence herbicide used to control annual grasses and some broadleaf weeds in crops such as oilseed rape.[1] Its mode of action involves the inhibition of very long-chain fatty acid synthesis.[2] Due to its application in agriculture, there is a need to monitor its presence and the concentration of its residues in soil, water, and food products to assess environmental contamination and ensure food safety.

Dimethachlor-d6 is a chemically identical version of Dimethachlor where six hydrogen atoms have been replaced by deuterium (B1214612) atoms. This isotopic substitution results in a molecule with a higher mass but identical chemical properties and chromatographic behavior to the unlabeled Dimethachlor. This makes it an ideal internal standard for analytical quantification.

Table 1: Chemical and Physical Properties of Dimethachlor-d6

Property	Value
Chemical Formula	C₁₃D₆H₁₂ClNO₂
Molecular Weight	261.78 g/mol
Appearance	Solid
Primary Use	Internal Standard for Analytical Chemistry

Primary Use in Research: Isotope Dilution Mass Spectrometry

The primary and most critical use of Dimethachlor-d6 in research is as an internal standard in isotope dilution mass spectrometry (IDMS) for the accurate quantification of Dimethachlor.[3] IDMS is a powerful analytical technique that corrects for sample loss during preparation and variations in instrument response, leading to highly accurate and precise results.

The principle involves adding a known amount of Dimethachlor-d6 to a sample suspected of containing Dimethachlor. The sample is then processed, and the ratio of the unlabeled Dimethachlor to the labeled Dimethachlor-d6 is measured by a mass spectrometer. Since the chemical behavior of both compounds is virtually identical, any loss during sample preparation or fluctuation in the instrument's signal will affect both compounds equally, leaving their ratio unchanged. This allows for the precise calculation of the original concentration of Dimethachlor in the sample.

Analytical Methodologies

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common technique for the analysis of Dimethachlor residues in environmental and food samples, with Dimethachlor-d6 used as an internal standard.[3][4][5]

Table 2: Representative LC-MS/MS Method Validation Parameters for Dimethachlor Analysis

Parameter	Typical Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.01 - 0.1 µg/L (water)
Limit of Quantification (LOQ)	0.05 - 0.5 µg/L (water)
Accuracy (Recovery)	80 - 110%
Precision (RSD)	< 15%

Note: These values are representative and may vary depending on the specific matrix and analytical instrumentation.

Experimental Protocols

Sample Preparation for Soil Analysis

The following is a representative protocol for the extraction of Dimethachlor from soil samples prior to LC-MS/MS analysis.

• Sample Collection and Homogenization: Collect a representative soil sample and air-dry it. Sieve the soil to remove large debris and homogenize.

• Spiking with Internal Standard: Weigh 10 g of the homogenized soil into a centrifuge tube. Add a known amount of Dimethachlor-d6 solution in a suitable solvent (e.g., methanol).

• Extraction: Add 20 mL of acetonitrile (B52724) to the soil sample. Shake vigorously for 30 minutes on a mechanical shaker.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium chloride. Vortex for 1 minute to induce phase separation.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Cleanup (Dispersive Solid-Phase Extraction - d-SPE): Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary secondary amine (PSA) and C18 sorbents. Vortex for 1 minute.

• Final Extract Preparation: Centrifuge the d-SPE tube. Take an aliquot of the cleaned extract, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both Dimethachlor and Dimethachlor-d6.

Signaling Pathways and Logical Relationships

Dimethachlor-Induced Toxicity Pathway

Research has shown that Dimethachlor can induce developmental toxicity in organisms like zebrafish embryos, mediated by the generation of reactive oxygen species (ROS) and subsequent apoptosis (programmed cell death).[2][6]

Caption: Dimethachlor-induced toxicity pathway.

Analytical Workflow Using Dimethachlor-d6

The following diagram illustrates the typical workflow for quantifying Dimethachlor in an environmental sample using Dimethachlor-d6 as an internal standard.

Caption: Analytical workflow for Dimethachlor quantification.

Dimethachlor Degradation Pathway

Dimethachlor can degrade in the environment to form various metabolites. The primary degradation products are Dimethachlor ethanesulfonic acid (ESA) and Dimethachlor oxanilic acid (OA).[7][8]

Caption: Environmental degradation pathway of Dimethachlor.

Conclusion

Dimethachlor-d6 is an indispensable tool for researchers and analytical chemists involved in environmental monitoring, food safety, and toxicological studies of the herbicide Dimethachlor. Its use as an internal standard in isotope dilution mass spectrometry provides the accuracy and precision required for reliable quantification of Dimethachlor residues. Understanding the analytical methodologies employing Dimethachlor-d6, as well as the toxicological and degradation pathways of the parent compound, is essential for a comprehensive assessment of its environmental impact and potential risks to non-target organisms.

References

• 1. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Secure Verification [redun.educons.edu.rs]
• 3. lcms.cz [lcms.cz]
• 4. Determination of sulfonic acid degradates of chloroacetanilide and chloroacetamide herbicides in groundwater by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites – Mass Analytica [mass-analytica.com]

Isotopic Labeling and Synthesis of Dimethachlor-d6: An In-Depth Technical Guide

This technical guide provides a comprehensive overview of the synthesis of Dimethachlor-d6, an isotopically labeled version of the herbicide Dimethachlor. This guide is intended for researchers, scientists, and drug development professionals who require a stable-labeled internal standard for analytical quantification or a tracer for metabolic and environmental fate studies. The core of this synthesis revolves around the introduction of six deuterium (B1214612) atoms onto the two methyl groups of the 2,6-dimethylaniline (B139824) core, a key starting material.

Proposed Synthetic Pathway

The synthesis of Dimethachlor-d6 is proposed as a multi-step process, beginning with the deuteration of a suitable precursor to form 2,6-bis(trideuteriomethyl)aniline, followed by the sequential reaction with 2-methoxyethylamine (B85606) and chloroacetyl chloride to construct the final Dimethachlor-d6 molecule. The availability of deuterated 2,6-dimethylaniline (as the hydrochloride salt) from commercial sources presents a more direct and efficient starting point for this synthesis.

Figure 1: Synthetic workflow for Dimethachlor-d6.

Experimental Protocols

The following protocols are detailed methodologies for the key transformations in the synthesis of Dimethachlor-d6. These are based on established organic chemistry principles and may require optimization.

Preparation of 2,6-Bis(trideuteriomethyl)aniline (Free Base)

This procedure describes the liberation of the free aniline from its commercially available hydrochloride salt.

• Reagents and Materials:

  • 2,6-Dimethylaniline-d6 hydrochloride

  • 1 M Sodium hydroxide (B78521) (NaOH) solution

  • Diethyl ether

  • Anhydrous sodium sulfate

  • Standard laboratory glassware

• Procedure:

  • Dissolve 2,6-dimethylaniline-d6 hydrochloride in deionized water in a separatory funnel.

  • Cool the solution in an ice-water bath.

  • Slowly add 1 M NaOH solution dropwise with swirling until the solution is basic (pH > 10).

  • Extract the aqueous layer three times with diethyl ether.

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2,6-bis(trideuteriomethyl)aniline as an oil.

Synthesis of N-(2,6-Bis(trideuteriomethyl)phenyl)-N-(2-methoxyethyl)amine

This step involves the N-alkylation of the deuterated aniline with 2-methoxyethylamine.

• Reagents and Materials:

  • 2,6-Bis(trideuteriomethyl)aniline

  • 2-Methoxyethylamine

  • Toluene

  • Sodium carbonate (anhydrous)

  • Standard reflux apparatus

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2,6-bis(trideuteriomethyl)aniline, an equimolar amount of 2-methoxyethylamine, and anhydrous sodium carbonate in toluene.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, cool the mixture to room temperature and filter to remove the inorganic base.

  • Remove the solvent from the filtrate under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Synthesis of Dimethachlor-d6

The final step is the acylation of the secondary amine with chloroacetyl chloride.

• Reagents and Materials:

  • N-(2,6-Bis(trideuteriomethyl)phenyl)-N-(2-methoxyethyl)amine

  • Chloroacetyl chloride

  • Triethylamine (B128534) or Pyridine

  • Anhydrous dichloromethane (B109758) (DCM)

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • Dissolve the N-alkylated aniline intermediate and a slight excess of triethylamine in anhydrous DCM in a flask under an inert atmosphere.

  • Cool the solution to 0 °C using an ice-water bath.

  • Add an equimolar amount of chloroacetyl chloride dropwise to the stirred solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by the slow addition of water.

  • Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

  • The resulting crude Dimethachlor-d6 can be purified by recrystallization or column chromatography.

Data Presentation

The following tables provide a summary of the key quantitative data for the synthesis of Dimethachlor-d6.

Table 1: Physicochemical Properties

Compound	Molecular Formula	Molar Mass ( g/mol )
2,6-Dimethylaniline-d6 HCl	C₈H₆D₆ClN	163.68
Dimethachlor (non-labeled)	C₁₃H₁₈ClNO₂	255.74
Dimethachlor-d6	C₁₃H₁₂D₆ClNO₂	261.78

Table 2: Summary of Synthetic Steps and Expected Outcomes

Step	Transformation	Key Reagents	Typical Yield	Purity Assessment
1	Neutralization	NaOH	>95%	¹H NMR, GC-MS
2	N-Alkylation	2-Methoxyethylamine	70-85%	TLC, GC-MS, ¹H NMR
3	Acylation	Chloroacetyl chloride	80-95%	LC-MS, ¹H NMR, ¹³C NMR

Note: Yields are estimates based on analogous non-deuterated reactions and may vary. The isotopic enrichment of the final product should be determined by mass spectrometry and is expected to be >98%, depending on the starting material.

Unraveling the Mass Spectrum of Dimethachlor-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Dimethachlor and its Deuterated Analog

Dimethachlor (2-chloro-N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)acetamide) is a pre-emergent herbicide used for the control of annual grasses and some broad-leaved weeds.[1] Its chemical formula is C₁₃H₁₈ClNO₂, with a monoisotopic mass of approximately 255.103 Da.[2] In environmental and biological monitoring, stable isotope-labeled internal standards like Dimethachlor-d6 are indispensable for achieving high accuracy and precision in quantitative analysis by mass spectrometry. The six deuterium (B1214612) atoms in Dimethachlor-d6 provide a distinct mass shift, allowing it to be differentiated from the native analyte while behaving similarly during sample preparation and ionization.

Predicted Mass Spectrum and Fragmentation of Dimethachlor-d6

The mass spectrum of Dimethachlor-d6 is predicted based on the known fragmentation of Dimethachlor and other chloroacetanilide herbicides. The six deuterium atoms are typically located on the two methyl groups of the 2,6-dimethylphenyl ring. This leads to a 6-dalton mass increase in the molecular ion and any fragments retaining this part of the molecule.

Data Presentation: Key Ions in the Mass Spectra of Dimethachlor and Predicted Dimethachlor-d6

The following table summarizes the major ions observed in the electron ionization (EI) mass spectrum of Dimethachlor and the predicted corresponding ions for Dimethachlor-d6.

m/z (Dimethachlor)	Predicted m/z (Dimethachlor-d6)	Ion Structure/Fragment Name	Notes on Fragmentation
255	261	[M]⁺	Molecular ion
220	226	[M - Cl]⁺	Loss of a chlorine radical
192	198	[M - CH₂Cl - CO]⁺	Loss of the chloroacetyl group
164	170	[C₁₀H₁₄NO]⁺	Fragment from cleavage of the N-C bond of the acetamide (B32628)
148	154	[C₁₀H₁₄N]⁺	Further fragmentation of the above ion
132	138	[C₉H₁₀N]⁺	A common fragment in chloroacetanilides
121	127	[C₈H₉D₆]⁺	2,6-dimethylphenyl cation (deuterated)
77	77	[C₆H₅]⁺	Phenyl cation (common background or minor rearrangement)
43	43	[CH₃CO]⁺	Acetyl cation

Note: The relative intensities of the predicted ions for Dimethachlor-d6 are expected to be similar to those of Dimethachlor.

Proposed Fragmentation Pathway

The primary fragmentation of Dimethachlor under electron ionization is initiated by the cleavage of the C-Cl bond and various cleavages around the amide and ether functionalities. The proposed fragmentation pathway for Dimethachlor-d6 is visualized in the following diagram.

Caption: Predicted Electron Ionization (EI) fragmentation pathway for Dimethachlor-d6.

Experimental Protocols for Analysis

The analysis of Dimethachlor and its metabolites, often using Dimethachlor-d6 as an internal standard, is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This approach offers high sensitivity and selectivity.

Sample Preparation (General Outline)

• Extraction: For soil or tissue samples, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often employed.[3] This involves extraction with an organic solvent like acetonitrile, followed by partitioning with salts. For water samples, solid-phase extraction (SPE) may be used to concentrate the analytes.[4][5]

• Internal Standard Spiking: A known concentration of Dimethachlor-d6 is added to the sample at the beginning of the preparation process to correct for matrix effects and variations in extraction recovery and instrument response.

• Cleanup: Depending on the complexity of the sample matrix, a cleanup step using dispersive SPE (d-SPE) with sorbents like PSA (primary secondary amine) may be necessary to remove interferences.

• Reconstitution: The final extract is typically evaporated and reconstituted in a solvent compatible with the LC mobile phase.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for the separation of chloroacetanilide herbicides.

  • Mobile Phase: A gradient elution with water and methanol (B129727) or acetonitrile, often with additives like formic acid or ammonium (B1175870) acetate (B1210297) to enhance ionization.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS):

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally preferred for these compounds.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity.

  • MRM Transitions:

    • Dimethachlor: Precursor ion (m/z 256.1 [M+H]⁺) to product ions (e.g., m/z 197.1, 134.1).

    • Dimethachlor-d6: Precursor ion (m/z 262.1 [M+H]⁺) to corresponding mass-shifted product ions.

  • Collision Gas: Argon is typically used as the collision gas.

  • Ion Source Temperature: Maintained at an optimized temperature, for instance, 500 °C.

  • Collision Energy: Optimized for each MRM transition to achieve the most stable and intense signal.

Logical Workflow for Quantitative Analysis

The following diagram illustrates the typical workflow for the quantitative analysis of Dimethachlor using Dimethachlor-d6 as an internal standard.

Caption: A typical workflow for the quantitative analysis of Dimethachlor using an internal standard.

Conclusion

While a directly measured mass spectrum for Dimethachlor-d6 is not publicly cataloged, a reliable prediction of its mass spectral behavior can be made based on the well-understood fragmentation of its non-deuterated form and related compounds. This guide provides a foundational understanding for researchers and scientists working with this important analytical standard. The detailed protocols and workflows offer a practical starting point for method development and routine analysis in the fields of environmental monitoring, food safety, and toxicology. The use of deuterated internal standards like Dimethachlor-d6 remains a cornerstone of high-quality quantitative mass spectrometry.

References

• 1. Dimethachlor | C13H18ClNO2 | CID 39722 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - Dimethachlor (C13H18ClNO2) [pubchemlite.lcsb.uni.lu]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Development of EPA method 535 for the determination of chloroacetanilide and other acetamide herbicide degradates in drinking water by solid-phase extraction and liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Decoding the Certificate of Analysis for Dimethachlor-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Dimethachlor-d6, a deuterated analog of the chloroacetamide herbicide Dimethachlor, serves as a critical internal standard for quantitative analytical studies. Its use in techniques like liquid chromatography-mass spectrometry (LC-MS) allows for precise and accurate measurement of Dimethachlor in various matrices by correcting for sample preparation variability and instrument response fluctuations. A Certificate of Analysis (CoA) for Dimethachlor-d6 is a crucial document that guarantees its identity, purity, and isotopic enrichment, ensuring the reliability of experimental results. This guide provides an in-depth explanation of the data and methodologies presented in a typical CoA for Dimethachlor-d6.

Compound Information

A Certificate of Analysis begins with fundamental information identifying the compound.

Parameter	Value
Compound Name	Dimethachlor-d6
Molecular Formula	C₁₃D₆H₁₂ClNO₂
Molecular Weight	261.78 g/mol
CAS Number	Not publicly available
Lot Number	Example: 123-45-678
Format	Neat Solid
Storage Condition	-20°C, under inert atmosphere

Quantitative Data Summary

The core of the CoA provides quantitative data on the purity and isotopic labeling of the standard. These values are essential for accurate quantification in analytical methods.

Table 2.1: Chemical Purity

Test	Method	Specification	Result
Purity by HPLC-UV	HPLC-UV	≥98.0%	99.5%
Residual Solvents	¹H-NMR	≤0.5%	Conforms
Water Content	Karl Fischer Titration	≤0.5%	0.1%
Chemical Purity (as is)	Mass Balance	99.4%

Table 2.2: Isotopic Purity

Test	Method	Specification	Result
Isotopic Enrichment	LC-MS/MS	≥98%	99.2% D₆
Deuterium Incorporation	¹H-NMR	Conforms to structure	Conforms

Experimental Protocols

This section details the methodologies used to obtain the quantitative data presented in the tables above.

Chemical Purity by High-Performance Liquid Chromatography (HPLC-UV)

• Objective: To determine the chemical purity of Dimethachlor-d6 by separating it from any non-deuterated or other impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Method:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Procedure: A known concentration of Dimethachlor-d6 is dissolved in the mobile phase and injected into the HPLC system. The peak area of the main component is compared to the total area of all peaks to calculate the purity.

Isotopic Enrichment by Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

• Objective: To determine the percentage of Dimethachlor-d6 that is fully deuterated (D₆) and to identify the presence of any partially deuterated species (D₀ to D₅).

• Instrumentation: A high-resolution mass spectrometer coupled with a liquid chromatography system.

• Method:

  • Chromatography: A suitable LC method is used to separate the analyte from the matrix.

  • Mass Spectrometry: The sample is introduced into the mass spectrometer, and the mass-to-charge (m/z) ratios of the different isotopic species are measured.

  • Data Analysis: The relative intensities of the ion signals corresponding to the unlabeled (D₀) and deuterated (D₁ to D₆) forms of Dimethachlor are used to calculate the isotopic enrichment.

Structural Confirmation by Proton Nuclear Magnetic Resonance (¹H-NMR)

• Objective: To confirm the chemical structure of Dimethachlor-d6 and to assess the degree of deuteration at specific positions.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz).

• Method:

  • Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., chloroform-d).

  • Data Acquisition: A standard ¹H-NMR spectrum is acquired.

  • Analysis: The absence or significant reduction of proton signals at the deuterated positions confirms the isotopic labeling. The remaining proton signals are integrated to confirm the structure of the non-deuterated parts of the molecule.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of analyzing a sample using Dimethachlor-d6 as an internal standard and the process of certifying the standard itself.

Caption: Workflow for quantitative analysis using Dimethachlor-d6 as an internal standard.

An In-depth Technical Guide to the Key Metabolites of Dimethachlor and the Role of Dimethachlor-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key metabolites of the herbicide Dimethachlor (B1670658), detailing its environmental degradation and the analytical methodologies used for its quantification. It further elucidates the critical role of the deuterated internal standard, Dimethachlor-d6, in achieving accurate and precise measurements.

Introduction to Dimethachlor

Dimethachlor (IUPAC name: 2-chloro-N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)acetamide) is a selective, pre-emergence herbicide belonging to the chloroacetamide class.[1] It is utilized for the control of annual grasses and some broad-leaved weeds in various crops. Understanding the environmental fate and metabolic pathways of Dimethachlor is crucial for assessing its potential ecological impact and ensuring food safety. The degradation of Dimethachlor in soil and water leads to the formation of several transformation products, or metabolites, which may exhibit different physicochemical properties and toxicological profiles compared to the parent compound.

The Role of Dimethachlor-d6 in Quantitative Analysis

In analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry (e.g., LC-MS/MS), internal standards are essential for accurate quantification. Dimethachlor-d6, a deuterated analog of Dimethachlor, serves as an ideal internal standard for its analysis.

Principle of Isotope Dilution Mass Spectrometry:

The use of a stable isotope-labeled internal standard, such as Dimethachlor-d6, is a cornerstone of the isotope dilution mass spectrometry (IDMS) technique. The fundamental principle is that a known quantity of the internal standard is added to the sample at the beginning of the analytical process. Because the deuterated standard is chemically identical to the native analyte, it experiences the same variations during sample preparation, extraction, and analysis, including any loss of substance or fluctuations in instrument response (e.g., matrix effects).

Since the mass spectrometer can differentiate between the analyte and the deuterated internal standard based on their mass-to-charge ratio (m/z), the ratio of their signals is measured. This ratio remains constant even if the absolute signal intensities vary, allowing for highly accurate and precise quantification of the analyte.

Key Metabolites of Dimethachlor

The biotransformation of Dimethachlor in the environment, primarily through microbial action in soil and water, results in a range of metabolites. The primary degradation pathways involve dechlorination, hydroxylation, oxidation, and conjugation. The key identified metabolites are often designated by their "CGA" numbers from legacy agricultural chemical research.

Major Identified Metabolites:

• CGA 369873 (Dimethachlor ESA): 2-((2,6-Dimethylphenyl)amino)-2-oxoethane-1-sulfonic acid. This ethane (B1197151) sulfonic acid metabolite is a significant transformation product.[2][3]

• CGA 354742: ((2,6-dimethylphenyl)-2-methoxyethyl)carbamoyl)methanesulfonic acid.[1][4]

• CGA 50266 (Dimethachlor OXA): N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)oxalamic acid. This oxanilic acid derivative is another major metabolite.[4]

• CGA 102935: N-carboxymethyl-N-(2,6-dimethyl-phenyl)-oxalamic acid.[4]

• CGA 42443: N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)acetamide.[4]

• CGA 39981: A transformation product mentioned in degradation studies.[1][5]

Proposed Metabolic Pathway of Dimethachlor

The following diagram illustrates a proposed metabolic pathway for Dimethachlor, leading to the formation of its key metabolites. This pathway is inferred from the chemical structures of the identified transformation products and general principles of pesticide metabolism. The initial steps likely involve the cleavage of the chlorine atom, followed by oxidation and conjugation reactions.

Caption: Proposed metabolic pathway of Dimethachlor.

Quantitative Data on Dimethachlor Degradation

The degradation of Dimethachlor and the formation of its metabolites have been monitored in soil and water systems. The dissipation of the parent compound generally follows first-order kinetics. The following table summarizes representative data extracted from degradation studies, showing the percentage of the initial applied Dimethachlor and the formation of key metabolites over time in a soil matrix.

Time (Days)	Dimethachlor (% of Initial)	Metabolite CGA 42443 (% of Initial)	Metabolite CGA 39981 (% of Initial)
0	100	0	0
10	85	5	2
30	60	12	5
60	40	18	8
90	25	22	10
110	15	25	12

Note: The data in this table are representative values derived from graphical representations in published literature and are intended for illustrative purposes.[5] The half-life (DT50) of Dimethachlor in soil typically ranges from 40 to 70 days.[6]

Experimental Protocols

A robust analytical method for the determination of Dimethachlor and its metabolites in soil and water samples typically involves sample extraction using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, followed by analysis using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: QuEChERS Protocol for Soil

• Sample Weighing: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Hydration (for dry samples): If the soil is dry, add 7 mL of deionized water, vortex briefly, and allow to hydrate (B1144303) for 30 minutes.

• Fortification: Add the internal standard solution (Dimethachlor-d6 in a suitable solvent like acetonitrile) to the sample.

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to the centrifuge tube.

  • Shake vigorously for 5 minutes using a mechanical shaker.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Immediately shake for another 2 minutes.

• Centrifugation: Centrifuge the tube for 5 minutes at ≥3000 rcf.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing a mixture of primary secondary amine (PSA) sorbent, C18 sorbent, and anhydrous MgSO₄.

  • Vortex for 1 minute.

  • Centrifuge for 2 minutes at high speed (e.g., ≥5000 rcf).

• Final Extract: Filter the purified supernatant through a 0.2 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Analytical Method: LC-MS/MS Parameters

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 3 µm particle size) is commonly used.

• Mobile Phase: A gradient elution with two mobile phases is typical:

  • Mobile Phase A: Water with 5 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid.

  • Mobile Phase B: Methanol with 5 mM ammonium acetate and 0.1% formic acid.

• Gradient Program: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Ionization: Electrospray ionization (ESI) in positive ion mode is generally used for Dimethachlor and its metabolites.

• Mass Spectrometry: Analysis is performed in Multiple Reaction Monitoring (MRM) mode. The following table provides representative MRM transitions for Dimethachlor. Optimized transitions for metabolites should be determined by infusing pure standards.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Dimethachlor	256.2	148.2	224.2	15 - 25
Dimethachlor-d6	262.2	154.2	230.2	15 - 25
CGA 369873	244.1	168.1	149.1	10 - 20

Note: Collision energies and specific product ions should be optimized for the specific instrument being used.

Experimental and Analytical Workflow

The following diagram illustrates the logical workflow from sample collection to data analysis for the quantification of Dimethachlor and its metabolites.

Caption: Workflow for Dimethachlor metabolite analysis.

Conclusion

This technical guide has detailed the key metabolites of Dimethachlor, their proposed formation pathway, and the analytical methodologies for their quantification. The use of the deuterated internal standard, Dimethachlor-d6, is paramount for achieving the high levels of accuracy and precision required in environmental and food safety monitoring. The provided experimental protocols and workflows offer a robust framework for researchers and scientists in the field. A thorough understanding of the degradation and metabolism of Dimethachlor is essential for a comprehensive risk assessment of this widely used herbicide.

References

• 1. Dimethachlor | C13H18ClNO2 | CID 39722 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dimethachlor CGA369873 | C10H13NO4S | CID 139292176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dimethachlor CGA 369873 | CymitQuimica [cymitquimica.com]
• 4. Dimethachlor (Ref: CGA 17020) [sitem.herts.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Dimethachlor-d6: A Technical Guide to its Commercial Availability and Application as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of Dimethachlor-d6, a deuterated analog of the herbicide Dimethachlor. It is intended to serve as a resource for researchers and scientists in analytical chemistry, environmental science, and drug development who utilize isotope dilution techniques for quantitative analysis. This document details known suppliers, provides available product specifications, and outlines a general experimental workflow for its use as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) methodologies.

Commercial Availability and Suppliers

Dimethachlor-d6 is a specialized analytical standard and its availability is primarily limited to suppliers of reference materials and isotopically labeled compounds. The following table summarizes the known commercial sources for Dimethachlor-d6 and related products. Pricing information is generally not publicly available and requires inquiry or registration on the respective supplier's website.

Supplier	Product Name	Catalog Number	Format	Package Size	Molecular Formula	Molecular Weight	Notes
LGC Standards	Dimethachlor-d6	TRC-D460274-1MG	Neat	1 mg	C₁₃D₆H₁₂ClNO₂	261.777	In stock. Certificate of Analysis available.[1][2][3]
HPC Standards	D6-Dimethachlor Metabolite CGA 369873 Solution	689104	Acetonitrile (B52724) Solution (100 µg/ml)	1x1ML	C₁₀H₆D₆NNaO₄S	271.30 g/mol	A metabolite of Dimethachlor.[4]
WITEGA Laboratorien	Dimethachlor-OA-D3 Dimethachlor CGA 50266-D3	Not specified	Not specified	Not specified	Not specified	Not specified	A deuterated metabolite of Dimethachlor, indicating capability in this area.[5]
Clearsynth	Not directly listed	Inquire	Inquire	Inquire	Inquire	Inquire	Offers a wide range of deuterated standards and may offer custom synthesis.[6][7][8][9]
Cayman Chemical	Not directly listed	Inquire	Inquire	Inquire	Inquire	Inquire	Offers a variety of deuterated standards and may provide custom synthesis services.[10][11][12]
Santa Cruz Biotechnology	Not directly listed	Inquire	Inquire	Inquire	Inquire	Inquire	Carries the unlabeled Dimethachlor and a range of other analytical standards.[13][14][15]
Toronto Research Chemicals (TRC)	Dimethachlor-d6	TRC-D460274-1MG	Neat	1 mg	C₁₃D₆H₁₂ClNO₂	261.777	Also distributed through LGC Standards.[1]

General Experimental Protocol: Isotope Dilution Analysis of Dimethachlor

While a specific, detailed experimental protocol for Dimethachlor-d6 was not found in the public domain, its primary application is as an internal standard in isotope dilution mass spectrometry for the quantification of Dimethachlor in various matrices, such as environmental samples (soil, water) or agricultural products. The following is a generalized protocol based on common practices for herbicide residue analysis using LC-MS/MS.

Objective: To accurately quantify the concentration of Dimethachlor in a sample matrix using Dimethachlor-d6 as an internal standard.

Principle: A known amount of Dimethachlor-d6 is added to the sample at the beginning of the extraction process. The deuterated standard behaves chemically and physically identically to the native analyte throughout extraction, cleanup, and chromatographic separation. By measuring the ratio of the mass spectrometric response of the native analyte to the deuterated internal standard, accurate quantification can be achieved, as this ratio is independent of variations in extraction recovery and matrix effects.

Materials and Reagents:

• Dimethachlor-d6 analytical standard

• Dimethachlor analytical standard (for calibration curve)

• High-purity solvents (e.g., acetonitrile, methanol, water)

• Formic acid or ammonium (B1175870) formate (B1220265) (for mobile phase modification)

• Solid-phase extraction (SPE) cartridges (e.g., C18) for sample cleanup

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system with a triple quadrupole mass spectrometer

Procedure:

• Standard Preparation:

  • Prepare a stock solution of Dimethachlor-d6 in a suitable solvent (e.g., acetonitrile) at a concentration of 1 µg/mL.

  • Prepare a series of calibration standards of native Dimethachlor, each containing a constant, known concentration of the Dimethachlor-d6 internal standard.

• Sample Preparation:

  • Accurately weigh or measure the sample to be analyzed.

  • Spike the sample with a known volume of the Dimethachlor-d6 stock solution at the very beginning of the extraction process.

  • Perform the sample extraction procedure. This may involve liquid-liquid extraction or solid-liquid extraction with an appropriate organic solvent.

  • The extract may require a cleanup step to remove interfering matrix components. Solid-phase extraction (SPE) is a common technique for this purpose.

  • Evaporate the cleaned extract to dryness under a gentle stream of nitrogen and reconstitute in a known volume of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared sample extract and the calibration standards onto the LC-MS/MS system.

  • Separate the analyte and internal standard using a suitable C18 analytical column and a gradient elution program with a mobile phase typically consisting of water and an organic solvent (e.g., acetonitrile or methanol) with a modifier like formic acid or ammonium formate.

  • Detect and quantify the analyte and internal standard using the mass spectrometer in multiple reaction monitoring (MRM) mode. Specific precursor and product ion transitions for both Dimethachlor and Dimethachlor-d6 will need to be optimized.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of the native Dimethachlor to the peak area of Dimethachlor-d6 against the concentration of the native Dimethachlor for each calibration standard.

  • Calculate the concentration of Dimethachlor in the sample by determining the analyte/internal standard peak area ratio from the sample chromatogram and interpolating the concentration from the calibration curve.

Workflow Diagrams

The following diagrams illustrate the general workflows for procuring and utilizing Dimethachlor-d6 as an internal standard.

Procurement and Use Workflow for Dimethachlor-d6.

Analytical Workflow for Isotope Dilution using Dimethachlor-d6.

Conclusion

Dimethachlor-d6 is a critical analytical tool for researchers requiring precise and accurate quantification of its non-deuterated counterpart. While the number of direct suppliers is limited, LGC Standards and its distributors are a reliable source. The provided general experimental protocol and workflows serve as a foundational guide for laboratories looking to implement isotope dilution methods for the analysis of Dimethachlor. For specific applications, further method development and validation will be necessary.

References

• 1. Dimethachlor-d6 | CAS | LGC Standards [lgcstandards.com]
• 2. Dimethachlor-d6 | CAS | LGC Standards [lgcstandards.com]
• 3. Dimethachlor-d6 | CAS | LGC Standards [lgcstandards.com]
• 4. hpc-standards.com [hpc-standards.com]
• 5. Dimethachlor-OA-D3 Dimethachlor CGA 50266-D3 - High-Purity Reference Standard for LC-MS/MS Quantification [witega.de]
• 6. clearsynth.com [clearsynth.com]
• 7. clearsynth.com [clearsynth.com]
• 8. clearsynth.com [clearsynth.com]
• 9. clearsynthdeutero.com [clearsynthdeutero.com]
• 10. caymanchem.com [caymanchem.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. caymanchem.com [caymanchem.com]
• 13. scbt.com [scbt.com]
• 14. scbt.com [scbt.com]
• 15. scbt.com [scbt.com]

In-Depth Technical Guide to the Safety and Handling of Dimethachlor-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling procedures, and technical information for Dimethachlor-d6, a deuterated analog of the chloroacetamide herbicide Dimethachlor (B1670658). This document is intended to serve as a critical resource for laboratory personnel, ensuring safe and effective use in research and development settings.

Chemical and Physical Properties

Dimethachlor-d6 is the isotopically labeled version of Dimethachlor, where six hydrogen atoms have been replaced by deuterium. This labeling makes it a valuable internal standard for quantitative analysis by mass spectrometry. The physical and chemical properties of Dimethachlor-d6 are considered to be nearly identical to those of the parent compound, Dimethachlor.

Table 1: Physicochemical Properties of Dimethachlor

Property	Value	Source
CAS Number	50563-36-5	[1][2]
Molecular Formula	C₁₃H₁₈ClNO₂	[1]
Molecular Weight	255.74 g/mol	[1]
Appearance	Colorless solid	[3]
Melting Point	Not available
Boiling Point	Not available
Solubility in Water	Highly soluble	[4]
Vapor Pressure	Low volatility	[4]
LogP (Octanol-Water Partition Coefficient)	2.3	[1]

Note: A specific CAS number for Dimethachlor-d6 is not consistently reported in public databases; the CAS number for the parent compound is provided. Researchers should refer to the supplier's documentation for specific lot information.

Safety Data Sheet (SDS) Summary

The safety profile of Dimethachlor-d6 is extrapolated from the data for Dimethachlor. It is classified as a hazardous substance and requires careful handling in a laboratory setting.

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Sensitization	1	H317: May cause an allergic skin reaction
Acute Toxicity, Inhalation	2	H330: Fatal if inhaled
Hazardous to the Aquatic Environment, Acute	1	H400: Very toxic to aquatic life
Hazardous to the Aquatic Environment, Chronic	1	H410: Very toxic to aquatic life with long lasting effects

Table 3: Toxicological Data for Dimethachlor

Endpoint	Value	Species	Route	Source
LD50	1600 mg/kg	Rat	Oral	[3]
LD50	>2003 mg/kg	Rabbit	Dermal	[3]
LC50	3592 mg/L (4h)	Mouse	Inhalation	[3]

Handling and Personal Protective Equipment (PPE)

Due to its toxicity, particularly via inhalation, strict adherence to safety protocols is mandatory when handling Dimethachlor-d6.

Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood.[3]

• Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Change gloves immediately if contaminated.

• Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge is required. Given the "Fatal if inhaled" classification, a supplied-air respirator may be necessary for certain procedures.

Hygiene Practices:

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.

• Contaminated clothing should be removed and laundered before reuse.

Experimental Protocols

Dimethachlor-d6 is primarily used as an internal standard in analytical methods for the detection and quantification of Dimethachlor in various environmental and biological matrices. The following is a representative protocol for the analysis of Dimethachlor in water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Workflow for Sample Analysis using Dimethachlor-d6 Internal Standard

Caption: General workflow for the analysis of Dimethachlor in environmental samples using Dimethachlor-d6 as an internal standard.

Detailed Methodology:

• Standard Preparation:

  • Prepare a stock solution of Dimethachlor-d6 in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

  • From the stock solution, prepare a working internal standard (IS) solution at a concentration of 1 µg/mL.

  • Prepare calibration standards of non-labeled Dimethachlor at various concentrations, each containing a fixed amount of the Dimethachlor-d6 IS.[5]

• Sample Preparation:

  • Collect a known volume of the water sample (e.g., 100 mL).

  • Add a precise volume of the Dimethachlor-d6 IS working solution to the sample to achieve a final concentration within the linear range of the instrument (e.g., 10 ng/L).[5]

  • Perform solid-phase extraction (SPE) using a suitable cartridge (e.g., Oasis HLB) to extract the analytes from the water matrix.[6]

  • Elute the analytes from the SPE cartridge with an appropriate solvent (e.g., acetonitrile).

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase.[6]

• LC-MS/MS Analysis:

  • Inject the prepared sample extract into the LC-MS/MS system.

  • Chromatographic separation is typically achieved on a C18 reversed-phase column with a gradient elution using a mobile phase of water and acetonitrile, both containing a small amount of an additive like formic acid to improve ionization.[7]

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to selectively detect and quantify the precursor-to-product ion transitions for both Dimethachlor and Dimethachlor-d6.[8]

• Quantification:

  • A calibration curve is constructed by plotting the ratio of the peak area of Dimethachlor to the peak area of Dimethachlor-d6 against the concentration of the Dimethachlor calibration standards.

  • The concentration of Dimethachlor in the unknown sample is then calculated from its peak area ratio to the internal standard using the calibration curve. The use of the isotopically labeled internal standard corrects for variations in sample preparation and instrument response.[5]

Mechanism of Action and Signaling Pathway

Dimethachlor is a chloroacetamide herbicide that acts by inhibiting the biosynthesis of very-long-chain fatty acids (VLCFAs) in plants.[4] VLCFAs are essential components of various lipids, including those that form cell membranes and the protective outer cuticle of the plant.

The primary target of chloroacetamide herbicides is the VLCFA elongase complex, a multi-enzyme system located in the endoplasmic reticulum. Specifically, it is believed to covalently bind to a cysteine residue in the active site of the condensing enzyme component of this complex.[4] This irreversible inhibition halts the elongation of fatty acid chains beyond C18.

The disruption of VLCFA synthesis leads to a cascade of downstream effects, including:

• Impaired cell membrane formation and integrity.

• Defective cuticle formation, leading to increased water loss and susceptibility to environmental stresses.

• Inhibition of cell division and expansion, ultimately resulting in the death of the seedling.

Signaling Pathway of Dimethachlor's Herbicidal Action

Caption: The herbicidal action of Dimethachlor via the inhibition of the VLCFA elongase complex in plants.

References

• 1. Dimethachlor | C13H18ClNO2 | CID 39722 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. accustandard.com [accustandard.com]
• 3. agilent.com [agilent.com]
• 4. Dimethachlor (Ref: CGA 17020) [sitem.herts.ac.uk]
• 5. duepublico2.uni-due.de [duepublico2.uni-due.de]
• 6. epa.gov [epa.gov]
• 7. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. doh.wa.gov [doh.wa.gov]

The Critical Role of Isotopic Purity in Dimethachlor-d6 Internal Standards: A Technical Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative analytical methods are paramount. In mass spectrometry-based bioanalysis, stable isotope-labeled internal standards are indispensable tools for achieving precision. This technical guide delves into the core requirements for the isotopic purity of Dimethachlor-d6, a deuterated internal standard used in the analysis of the herbicide Dimethachlor. We will explore the analytical methodologies for determining isotopic purity, present typical specifications, and illustrate the workflows involved.

The Imperative of High Isotopic Purity

Dimethachlor-d6 is an isotopic analog of Dimethachlor where six hydrogen atoms have been replaced by deuterium. This mass shift allows it to be distinguished from the unlabeled analyte by a mass spectrometer, while its chemical properties remain nearly identical. An ideal internal standard should not contain any of the unlabeled analyte. The presence of unlabeled Dimethachlor (d0) in the Dimethachlor-d6 internal standard can lead to an overestimation of the analyte concentration, compromising the accuracy of the quantitative results. Therefore, ensuring high isotopic purity is a critical quality attribute.

Quantitative Specifications for Dimethachlor-d6

The isotopic purity of Dimethachlor-d6 is determined by quantifying the relative abundance of all its isotopologues, from the unlabeled species (d0) to the fully deuterated form (d6). While a specific Certificate of Analysis for every batch will provide the exact values, the following tables summarize the generally accepted and typical quantitative requirements for a high-purity Dimethachlor-d6 internal standard.

Table 1: Typical Isotopic Purity Specifications for Dimethachlor-d6

Parameter	Specification
Isotopic Purity (% d6)	≥ 98%
Unlabeled Species (% d0)	≤ 0.5%
Chemical Purity (by HPLC/GC)	≥ 98%

Table 2: Illustrative Isotopic Distribution for a High-Purity Batch of Dimethachlor-d6

Isotopologue	Relative Abundance (%)
d0 (Unlabeled)	< 0.1
d1	< 0.1
d2	< 0.1
d3	< 0.5
d4	< 1.0
d5	< 2.0
d6	> 98.0

Note: The data in Table 2 is illustrative and represents a typical distribution for a high-purity batch. The exact distribution can vary between batches and should be confirmed by the Certificate of Analysis.

Experimental Protocols for Isotopic Purity Determination

The primary analytical techniques for assessing the isotopic purity of Dimethachlor-d6 are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with high-resolution mass analyzers (HRMS).

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate Dimethachlor-d6 from potential impurities and to determine the isotopic distribution by mass spectrometry.

Sample Preparation:

• Accurately weigh approximately 1 mg of the Dimethachlor-d6 reference standard.

• Dissolve the standard in a suitable volatile solvent, such as acetone (B3395972) or ethyl acetate, to a final concentration of 100 µg/mL.

• Further dilute the stock solution to a working concentration of 1 µg/mL for analysis.

Instrumentation:

• Gas Chromatograph: Equipped with a capillary column suitable for pesticide analysis (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Mass Spectrometer: A quadrupole or time-of-flight (TOF) mass analyzer is suitable.

GC-MS Parameters (Typical):

• Injector Temperature: 250°C

• Oven Program: Start at 150°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 100-300.

Data Analysis:

• Acquire the mass spectrum across the chromatographic peak corresponding to Dimethachlor-d6.

• Identify the molecular ion cluster.

• Integrate the ion currents for the peaks corresponding to each isotopologue (d0 to d6).

• Calculate the percentage of each isotopologue relative to the sum of all isotopologue peak areas.

Method 2: Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS)

Objective: To achieve high-resolution separation of isotopologues and accurately determine the isotopic purity.

Sample Preparation:

• Prepare stock and working solutions of Dimethachlor-d6 as described for the GC-MS method, using a solvent compatible with LC-MS, such as methanol (B129727) or acetonitrile (B52724).

Instrumentation:

• Liquid Chromatograph: A UHPLC system for fast and efficient separation.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• High-Resolution Mass Spectrometer: An Orbitrap or TOF mass spectrometer.

LC-MS Parameters (Typical):

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Mass Resolution: ≥ 70,000 FWHM.

• Scan Mode: Full scan from m/z 200-300.

Data Analysis:

• Acquire the high-resolution mass spectrum of the eluting Dimethachlor-d6 peak.

• The high resolution will allow for the separation of the different isotopologue peaks ([M+H]⁺).

• Identify and integrate the peak areas for each isotopologue (d0 to d6) based on their accurate masses.

• Calculate the isotopic purity as the percentage of the d6 peak area relative to the sum of all isotopologue peak areas.

Visualizing the Workflow and Logic

To better understand the processes and principles discussed, the following diagrams, created using the DOT language, illustrate the experimental workflow for determining isotopic purity and the logical relationship of using an internal standard in quantitative analysis.

Workflow for Isotopic Purity Determination of Dimethachlor-d6.

Logical Workflow for Quantitative Analysis Using an Internal Standard.

Safeguarding Solution Integrity: A Technical Guide to the Storage and Stability of Dimethachlor-d6

For researchers, scientists, and professionals in drug development, the purity and stability of analytical standards are paramount. This guide provides an in-depth overview of the best practices for the storage and handling of Dimethachlor-d6 solutions, a deuterated analog of the chloroacetamide herbicide Dimethachlor. Ensuring the integrity of these solutions is critical for accurate and reproducible experimental results.

This document outlines recommended storage conditions, potential degradation pathways, and detailed experimental protocols for stability testing. The information presented is a synthesis of data from technical datasheets, stability studies of related compounds, and regulatory guidelines for agrochemicals.

Recommended Storage and Handling

Proper storage is the first line of defense against the degradation of Dimethachlor-d6 solutions. The following recommendations are based on general guidelines for chloroacetamide herbicides and analytical standards.

Storage Conditions: For optimal stability, Dimethachlor-d6 solutions should be stored under the following conditions:

• Temperature: Long-term storage at -20°C is recommended for the neat compound[1]. For solutions, particularly in acetonitrile, storage at 4°C is suggested for related Dimethachlor metabolites and can be considered a suitable condition for short- to medium-term storage[2][3]. For extended long-term storage of solutions, -80°C for up to 6 months or -20°C for up to 1 month are general recommendations for similar chloroacetamide compounds[4].

• Light: Protect solutions from light, especially UV radiation, by using amber vials or storing them in the dark[5].

• Atmosphere: To prevent oxidative degradation and hydrolysis from atmospheric moisture, it is advisable to store solutions under an inert atmosphere, such as nitrogen[5]. Containers should be tightly sealed to prevent solvent evaporation and moisture ingress[4][5].

Handling:

• Equilibrate the solution to ambient temperature before opening to prevent condensation of atmospheric moisture into the solution.

• Minimize the frequency of opening and closing the container.

• Use clean, dry, and inert syringes and needles for transferring the solution.

Stability Profile and Degradation Pathways

Key Degradation Pathways:

• Hydrolysis: This is a significant degradation route for chloroacetamides. The rate of hydrolysis is influenced by pH, with faster degradation occurring under basic and acidic conditions compared to neutral pH[5][6].

• Oxidation: The presence of oxidizing agents can lead to the degradation of Dimethachlor-d6.

• Photodegradation: Exposure to light, particularly UV radiation, can induce photochemical degradation[5].

The degradation of Dimethachlor in environmental matrices like soil and water has been studied, revealing a slow decrease in the parent compound with a half-life (DT50) ranging from 40 to 70 days[7][8]. While these conditions differ from a laboratory solution, they highlight the compound's inherent potential for degradation.

General Stability of Chloroacetamide Herbicides in Solution

The following table summarizes the stability of chloroacetamide herbicides under various stress conditions, providing a qualitative understanding of what can be expected for Dimethachlor-d6.

Condition	Stressor	General Stability of Chloroacetamides	Reference
Hydrolysis	0.1 N HCl (e.g., at 60°C)	Degradation observed	[5]
0.1 N NaOH (e.g., at 60°C)	Degradation observed	[5]
Oxidation	3% Hydrogen Peroxide (room temp)	Degradation observed	[5]
Photolysis	UV and visible light	Degradation observed	[5]
Thermal	Elevated temperatures (e.g., 80°C for solid)	Degradation observed	[5]

Experimental Protocols for Stability Assessment

To ensure the integrity of Dimethachlor-d6 solutions for critical applications, it is recommended to perform stability assessments. The following are detailed protocols for forced degradation studies and a general method for stability analysis.

Protocol 1: Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and understanding the stability of the molecule under stress conditions.

Caption: Workflow for a forced degradation study of Dimethachlor-d6 solutions.

Methodology:

• Sample Preparation: Prepare a solution of Dimethachlor-d6 in a suitable solvent (e.g., acetonitrile) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Mix the Dimethachlor-d6 solution with 0.1 N hydrochloric acid and incubate at 60°C for a defined period (e.g., 24, 48, 72 hours).

  • Base Hydrolysis: Mix the Dimethachlor-d6 solution with 0.1 N sodium hydroxide (B78521) and incubate at 60°C for a defined period.

  • Oxidative Degradation: Treat the Dimethachlor-d6 solution with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.

  • Photodegradation: Expose the Dimethachlor-d6 solution to a controlled light source in a photostability chamber.

  • Thermal Degradation: Expose the Dimethachlor-d6 solution to an elevated temperature, such as 54°C, for 14 days, which is a common condition for accelerated stability testing of pesticides[1][9].

• Analysis: At specified time points, withdraw aliquots of the stressed samples, neutralize if necessary, and analyze using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control to identify and quantify any degradation products.

Protocol 2: Long-Term and Accelerated Stability Study

This protocol is designed to determine the shelf-life of a Dimethachlor-d6 solution under recommended storage conditions.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dimethachlor PESTANAL®,analyticalstandard 50563-36-5 [sigmaaldrich.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Dimethachlor PESTANAL®,analyticalstandard 50563-36-5 [sigmaaldrich.com]
• 8. Neutral chloroacetamide herbicide degradates and related compounds in Midwestern United States drinking water sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Change in Storage Stability Data Requirement for End-Use Products and Manufacturing Concentrates - Canada.ca [canada.ca]

Protocols & Analytical Methods

Application Note: Quantification of Dimethachlor in Environmental Samples using Dimethachlor-d6 as an Internal Standard by LC-MS/MS

Introduction

Dimethachlor is a chloroacetamide herbicide used for pre-emergence control of annual grasses and some broad-leaved weeds in various crops. Monitoring its presence in environmental matrices such as soil and water is crucial to assess its environmental fate and potential risks. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the quantification of pesticide residues.[1] The use of a stable isotope-labeled internal standard, such as Dimethachlor-d6, is the gold standard for accurate quantification as it effectively compensates for variations in sample preparation, matrix effects, and instrument response.[2][3] This application note provides a detailed protocol for the quantitative analysis of Dimethachlor in soil and water samples using Dimethachlor-d6 as an internal standard.

Principle

A known amount of Dimethachlor-d6 is added to all samples, calibration standards, and quality control samples at the beginning of the sample preparation process. Both Dimethachlor and Dimethachlor-d6 co-elute chromatographically and exhibit similar ionization behavior in the mass spectrometer's ion source. However, they are readily distinguished by their different mass-to-charge ratios (m/z). By calculating the ratio of the analyte peak area to the internal standard peak area, accurate quantification can be achieved, as this ratio remains consistent even if sample loss occurs during preparation or if matrix components suppress or enhance the MS signal.

Advantages of Using Dimethachlor-d6 as an Internal Standard

• High Accuracy and Precision: Compensates for analyte loss during sample extraction and cleanup, as well as for variability in injection volume.

• Correction for Matrix Effects: Co-elution of the analyte and the isotopically labeled standard ensures they experience similar ionization suppression or enhancement from matrix components, leading to more reliable results.[2]

• Improved Method Robustness: The use of an internal standard makes the method less susceptible to minor variations in experimental conditions.

Experimental

Materials and Reagents

• Dimethachlor analytical standard (Purity ≥ 98%)

• Dimethachlor-d6 (N-[2,6-bis(trideuteriomethyl)phenyl]-2-chloro-N-(2-methoxyethyl)acetamide) internal standard (Purity ≥ 98%, Isotopic Purity ≥ 99%)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous, for analysis)

• Sodium chloride (for analysis)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Instrumentation

• Liquid Chromatograph (e.g., Agilent 1290 Infinity II, Waters Acquity UPLC)

• Tandem Mass Spectrometer (e.g., Agilent 6490 Triple Quadrupole, Sciex QTRAP 6500+)

• Analytical column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm) is suitable for the separation.

LC-MS/MS Method

The following table summarizes the optimized LC-MS/MS parameters for the analysis of Dimethachlor and its internal standard, Dimethachlor-d6.

Table 1: LC-MS/MS Parameters

Parameter	Value
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Gas Temperature	325 °C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi

Table 2: MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)	Role
Dimethachlor	256.1	224.1	50	24	Quantifier
256.1	148.1	50	36	Qualifier
Dimethachlor-d6	262.1	230.1	50	24	Quantifier
262.1	154.1	50	36	Qualifier

Note: The precursor ion for Dimethachlor-d6 is +6 Da higher than Dimethachlor due to the six deuterium (B1214612) atoms. The product ions are also shifted by +6 Da, as the fragmentation is predicted to occur at the chloroacetyl group, leaving the deuterated phenyl ring intact.[4]

Protocols

Protocol 1: Preparation of Standard and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Dimethachlor and Dimethachlor-d6 into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with methanol. Store at -20 °C.

• Intermediate Standard Solution (10 µg/mL):

  • Dilute the Dimethachlor primary stock solution 1:100 with methanol.

• Internal Standard Working Solution (1 µg/mL):

  • Dilute the Dimethachlor-d6 primary stock solution 1:1000 with methanol.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the Dimethachlor intermediate standard solution into blank matrix extract.

  • A typical calibration curve might range from 0.1 ng/mL to 100 ng/mL.

  • Add a constant amount of the Dimethachlor-d6 working solution to each calibration standard to achieve a final concentration of approximately 10 ng/mL.

Protocol 2: Water Sample Preparation (SPE)

• Sample Collection and Fortification:

  • Collect 100 mL of water sample in a clean glass container.

  • Add 10 µL of the 1 µg/mL Dimethachlor-d6 internal standard working solution to the sample.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the fortified water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of LC-MS grade water to remove interfering polar compounds.

• Elution:

  • Elute the analytes from the cartridge with 2 x 4 mL of acetonitrile into a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (95:5 Mobile Phase A:Mobile Phase B).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: Soil Sample Preparation (QuEChERS)

• Sample Weighing and Fortification:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of water (if the soil is dry).

  • Add 10 µL of the 1 µg/mL Dimethachlor-d6 internal standard working solution.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS salt packet containing 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL microcentrifuge tube containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18 sorbent.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 5 minutes.

• Final Preparation:

  • Take an aliquot of the cleaned extract and dilute it with the initial mobile phase if necessary.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

Data Analysis and Quantification

• A calibration curve is constructed by plotting the peak area ratio of Dimethachlor to Dimethachlor-d6 against the concentration of Dimethachlor for the calibration standards.

• The concentration of Dimethachlor in the samples is then determined from the calibration curve using the measured peak area ratio.

Conclusion

The use of Dimethachlor-d6 as an internal standard provides a robust and reliable method for the quantification of Dimethachlor in soil and water samples by LC-MS/MS. The detailed protocols presented in this application note offer a validated starting point for laboratories involved in environmental monitoring of this herbicide. The method demonstrates high accuracy and precision by effectively mitigating matrix effects and other sources of analytical variability.

Visualizations

Caption: Experimental workflow for the quantification of Dimethachlor.

Caption: Principle of internal standard correction for matrix effects.

References

• 1. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. nebiolab.com [nebiolab.com]
• 4. agilent.com [agilent.com]

Application of Dimethachlor-d6 in the GC-MS Analysis of Chloroacetamide Pesticides

Application Note

Introduction

The accurate quantification of pesticide residues in environmental and agricultural samples is crucial for ensuring food safety and environmental protection. Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for the analysis of multi-class pesticide residues due to its high sensitivity and selectivity. For robust and accurate quantification, the use of isotopically labeled internal standards is indispensable to compensate for matrix effects and variations during sample preparation and analysis. Dimethachlor-d6, a deuterium-labeled analog of the chloroacetamide herbicide dimethachlor (B1670658), serves as an excellent internal standard for the analysis of dimethachlor and other structurally related chloroacetamide herbicides. This application note provides a detailed protocol for the determination of chloroacetamide pesticides in soil and crop matrices using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by GC-MS analysis, with Dimethachlor-d6 as the internal standard.

Principle

The methodology involves the extraction of pesticide residues from the sample matrix using the QuEChERS procedure. This technique utilizes a simple solvent extraction with acetonitrile (B52724) followed by a salting-out step to partition the pesticides into the organic phase. A subsequent dispersive solid-phase extraction (d-SPE) cleanup step is employed to remove interfering matrix components. Dimethachlor-d6 is added as an internal standard at the beginning of the sample preparation process to ensure accurate quantification by correcting for any analyte losses during extraction and cleanup, as well as for variations in GC-MS injection volume and instrument response. The final extract is then analyzed by GC-MS in Selected Ion Monitoring (SIM) mode for the sensitive and selective detection of the target analytes.

Target Analytes

This method is applicable to the analysis of various chloroacetamide herbicides, including but not limited to:

• Dimethachlor

• Metolachlor

• Alachlor

• Acetochlor

• Butachlor

• Pretilachlor

Experimental Protocols

Sample Preparation (Modified QuEChERS Method)

a. Materials and Reagents:

• Homogenized sample (e.g., soil, fruits, vegetables)

• Acetonitrile (pesticide residue grade)

• Water (HPLC grade)

• Dimethachlor-d6 internal standard solution (in a suitable solvent like acetonitrile or toluene)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive SPE (d-SPE) cleanup tubes containing primary secondary amine (PSA) sorbent and magnesium sulfate. For high-fat matrices, C18 sorbent may also be included.

• Centrifuge capable of 4000 rpm

• Vortex mixer

• 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes

b. Extraction Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples like cereals, add 10 mL of water and allow to rehydrate for 30 minutes.

• Add 10 mL of acetonitrile to the tube.

• Spike the sample with an appropriate volume of the Dimethachlor-d6 internal standard solution to achieve a final concentration of 50 µg/kg.

• Add the QuEChERS extraction salts to the tube.

• Immediately cap the tube tightly and vortex vigorously for 1 minute to ensure thorough mixing and prevent the agglomeration of salts.

• Centrifuge the tube at 4000 rpm for 5 minutes.

c. Dispersive SPE Cleanup:

• Transfer an aliquot of the upper acetonitrile layer (supernatant) to a 15 mL d-SPE tube containing PSA and magnesium sulfate.

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

• The resulting supernatant is the final extract ready for GC-MS analysis.

GC-MS Analysis

a. Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a mass selective detector (MSD).

• GC column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

b. GC-MS Parameters:

Parameter	Value
GC
Inlet Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Program	Initial temperature 70 °C (hold 2 min), ramp at 25 °C/min to 150 °C (hold 0 min), ramp at 5 °C/min to 200 °C (hold 0 min), ramp at 10 °C/min to 280 °C (hold 5 min)
MS
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

c. Selected Ion Monitoring (SIM) Parameters:

The following table provides suggested quantifier and qualifier ions for the target analytes. These should be confirmed and optimized on the specific instrument used.

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethachlor	148	197	255
Dimethachlor-d6 (IS)	154	203	261
Metolachlor	162	238	283
Alachlor	160	188	269
Acetochlor	146	174	269
Butachlor	176	146	311
Pretilachlor	230	260	311

Data Presentation

The following table summarizes typical performance data for the analysis of chloroacetamide herbicides using a deuterated internal standard. The data presented is a representative summary based on similar validated methods.[1][2][3][4]

Analyte	Linearity (R²)	Recovery (%)	RSD (%)	LOD (µg/kg)	LOQ (µg/kg)
Dimethachlor	>0.995	85-110	<15	1	5
Metolachlor	>0.995	88-112	<15	1	5
Alachlor	>0.994	82-108	<15	2	10
Acetochlor	>0.996	90-115	<10	1	5
Butachlor	>0.993	80-105	<20	2	10
Pretilachlor	>0.995	85-110	<15	1	5

Visualizations

The following diagrams illustrate the key workflows and relationships in this application.

Caption: Experimental workflow for pesticide residue analysis.

Caption: Role of Dimethachlor-d6 as an internal standard.

Conclusion

The use of Dimethachlor-d6 as an internal standard in conjunction with the QuEChERS sample preparation method and GC-MS analysis provides a robust, reliable, and accurate method for the determination of chloroacetamide pesticide residues in complex matrices. This approach effectively mitigates matrix-induced signal suppression or enhancement and corrects for variations in sample processing, leading to high-quality quantitative data essential for regulatory compliance and risk assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: High-Recovery Solid-Phase Extraction Protocol for Dimethachlor in Water Samples Using Dimethachlor-d6 as an Internal Standard

Abstract

This application note presents a detailed and robust solid-phase extraction (SPE) protocol for the quantitative analysis of Dimethachlor in various water matrices. To ensure the highest accuracy and precision, the method incorporates the use of a stable isotope-labeled internal standard, Dimethachlor-d6. The protocol is designed for researchers, environmental scientists, and analytical chemists requiring a reliable method for the trace-level detection of this herbicide. The subsequent analysis is performed using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a technique renowned for its sensitivity and selectivity. This document provides comprehensive experimental procedures, expected analytical performance data, and visual workflows to facilitate seamless adoption in a laboratory setting.

Introduction

Dimethachlor is a chloroacetamide herbicide used for the control of annual grasses and some broad-leaved weeds in agriculture. Its potential to contaminate surface and groundwater sources necessitates sensitive and accurate monitoring methods to ensure water quality and environmental safety. Solid-phase extraction (SPE) is a widely adopted sample preparation technique that offers significant advantages over traditional liquid-liquid extraction, including reduced solvent consumption, higher sample throughput, and improved extract purity.[1]

The use of a deuterated internal standard, such as Dimethachlor-d6, is critical for correcting potential analyte losses during sample preparation and for compensating for matrix effects during LC-MS/MS analysis.[2][3] By mimicking the chemical behavior of the target analyte, the internal standard allows for more accurate and precise quantification. This application note details an optimized SPE protocol using reversed-phase C18 cartridges, followed by LC-MS/MS analysis for the determination of Dimethachlor in water.

Quantitative Data Summary

The following tables summarize the expected quantitative performance of this method based on typical results for Dimethachlor analysis in water.

Table 1: Method Detection and Quantification Limits

Analyte	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)
Dimethachlor	0.01 - 0.1	0.05 - 0.2

Note: LOD and LOQ values can vary depending on the specific instrumentation and water matrix.[4][5]

Table 2: Recovery and Precision Data

Analyte	Spiking Level (µg/L)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Dimethachlor	0.1	85 - 110	< 15
Dimethachlor	1.0	90 - 105	< 10
Dimethachlor	10	92 - 102	< 5

Note: Recovery and precision are dependent on the water matrix and adherence to the protocol. The use of Dimethachlor-d6 as an internal standard helps to normalize these values.[4][6]

Experimental Protocols

Materials and Reagents

• SPE Cartridges: C18 bonded silica (B1680970) cartridges (500 mg, 6 mL)

• Solvents: Methanol (HPLC grade), Dichloromethane (HPLC grade), Ethyl Acetate (HPLC grade), Acetonitrile (LC-MS grade), Formic Acid (LC-MS grade)

• Reagents: Deionized water (18.2 MΩ·cm), Dimethachlor analytical standard, Dimethachlor-d6 internal standard solution (1 µg/mL in methanol)

• Apparatus: SPE vacuum manifold, nitrogen evaporator, autosampler vials, analytical balance, volumetric flasks, pipettes.

Sample Preparation

• Allow water samples to reach room temperature.

• For each 500 mL of water sample, add a known amount of Dimethachlor-d6 internal standard solution (e.g., 50 µL of a 1 µg/mL solution to achieve a final concentration of 0.1 µg/L).

• Thoroughly mix the sample by inversion.

Solid-Phase Extraction (SPE) Protocol

• Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Wash the cartridges with 6 mL of ethyl acetate.

  • Wash the cartridges with 6 mL of dichloromethane.

  • Condition the cartridges with 10 mL of methanol.[7]

  • Equilibrate the cartridges with 10 mL of deionized water, ensuring the sorbent bed does not run dry.[7]

• Sample Loading:

  • Load the 500 mL water sample (spiked with internal standard) onto the conditioned cartridge at a flow rate of approximately 10-15 mL/min.

• Cartridge Washing:

  • After the entire sample has passed through, wash the cartridge with 10 mL of deionized water to remove any polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution:

  • Place collection vials in the manifold.

  • Elute the retained analytes by passing 8 mL of a dichloromethane:methanol (80:20, v/v) solution through the cartridge.

  • Collect the eluate.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of a methanol:water (10:90, v/v) solution containing 0.1% formic acid.

  • Vortex the vial to ensure complete dissolution.

  • Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity II or equivalent

• MS System: Agilent 6490 Triple Quadrupole or equivalent

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A suitable gradient to separate Dimethachlor from matrix interferences (e.g., start at 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and re-equilibrate).

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Dimethachlor: Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2 (Qualifier)[8]

  • Dimethachlor-d6: Precursor ion > Product ion (Quantifier)

Diagrams

Caption: Experimental workflow for the SPE of Dimethachlor from water samples.

Caption: Role of the internal standard in ensuring accurate quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cipac.org [cipac.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]

Application Note: Quantitative Analysis of Dimethachlor in Soil using Dimethachlor-d6 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethachlor is a selective, pre-emergence herbicide used for the control of annual grasses and some broad-leaved weeds in oilseed rape and other crops. Due to its potential for environmental contamination, particularly in soil and water, robust and accurate analytical methods are required for its monitoring. This application note provides a detailed protocol for the quantitative analysis of Dimethachlor in soil samples using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method coupled with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The use of a stable isotope-labeled internal standard, Dimethachlor-d6, ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

Experimental Protocol

This protocol outlines the complete workflow from soil sample preparation to GC-MS/MS analysis for the quantification of Dimethachlor.

Materials and Reagents

• Standards: Dimethachlor (≥98% purity), Dimethachlor-d6 (isotopic purity ≥99%)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Hexane (B92381) (pesticide residue grade), Acetone (pesticide residue grade)

• Reagents: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Trisodium (B8492382) citrate (B86180) dihydrate, Disodium (B8443419) hydrogen citrate sesquihydrate, Primary secondary amine (PSA) sorbent, C18 sorbent

• Water: Ultrapure water (18.2 MΩ·cm)

• Soil Samples: Collected from relevant sites, air-dried, and sieved (2 mm)

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of Dimethachlor and Dimethachlor-d6 into separate 10 mL volumetric flasks and dissolve in acetone.

• Intermediate Standard Solution (10 µg/mL): Prepare a mixed standard solution of Dimethachlor in acetonitrile.

• Internal Standard Spiking Solution (1 µg/mL): Prepare a solution of Dimethachlor-d6 in acetonitrile.

• Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking blank soil extract with the intermediate standard solution to achieve concentrations ranging from 1 to 200 ng/mL. Add the internal standard solution to each calibration standard to a final concentration of 50 ng/mL.

Sample Preparation (QuEChERS Extraction)

• Sample Weighing: Weigh 10 g of homogenized, air-dried soil into a 50 mL polypropylene (B1209903) centrifuge tube.

• Hydration: Add 8 mL of ultrapure water to the soil sample and vortex for 30 seconds to hydrate (B1144303) the soil. Let it stand for 30 minutes.

• Internal Standard Spiking: Add 100 µL of the 1 µg/mL Dimethachlor-d6 internal standard spiking solution to the hydrated soil sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

  • Immediately cap the tube and vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer the entire acetonitrile supernatant (upper layer) to a 15 mL dSPE tube containing 150 mg PSA, 900 mg MgSO₄, and 150 mg C18 sorbent.

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Transfer 1 mL of the cleaned extract into a clean vial.

  • Evaporate the extract to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of hexane for GC-MS/MS analysis.

GC-MS/MS Analysis

• Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS) with an electron ionization (EI) source.

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Injection: 1 µL, splitless mode.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp 1: 25°C/min to 150°C.

  • Ramp 2: 5°C/min to 200°C.

  • Ramp 3: 10°C/min to 280°C, hold for 5 minutes.

• MS/MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

Data Presentation

The following tables summarize the quantitative data for the analysis of Dimethachlor.

Table 1: GC-MS/MS Parameters for Dimethachlor and Dimethachlor-d6

Analyte	Retention Time (min)	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Dimethachlor	~12.5	255	178	146	15
Dimethachlor-d6	~12.5	261	184	152	15

Table 2: Method Validation Data for Dimethachlor in Soil

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.5 µg/kg
Limit of Quantification (LOQ)	1.5 µg/kg
Recovery (%)
Spiking Level 1 (5 µg/kg)	95 ± 5
Spiking Level 2 (50 µg/kg)	98 ± 4
Precision (RSD, %)
Intra-day (n=5)	< 10
Inter-day (n=15)	< 15

Experimental Workflow Diagram

The following diagram illustrates the logical workflow of the analytical protocol.

Caption: Workflow for Dimethachlor Analysis in Soil.

Conclusion

This application note provides a comprehensive and robust method for the quantitative analysis of Dimethachlor in soil samples. The use of a deuterated internal standard, Dimethachlor-d6, coupled with the efficient QuEChERS extraction and sensitive GC-MS/MS detection, allows for accurate and precise quantification of Dimethachlor residues at low levels. This method is suitable for routine environmental monitoring and research applications.

Application Notes: Detection of Dimethachlor Residues in Vegetables using Dimethachlor-d6 Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative determination of Dimethachlor pesticide residues in various vegetable matrices. The protocol employs the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique, followed by analysis using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). To ensure the highest accuracy and to correct for matrix effects and variations in extraction recovery, a stable isotope-labeled internal standard, Dimethachlor-d6, is utilized. This method is suitable for researchers, scientists, and professionals in the field of food safety and drug development involved in the monitoring of pesticide residues.

Introduction

Dimethachlor is a selective herbicide used for the control of annual grasses and some broad-leaved weeds in various crops. The monitoring of its residues in food commodities, particularly fresh vegetables, is crucial to ensure consumer safety and compliance with regulatory limits. The complexity of vegetable matrices often leads to significant matrix effects in LC-MS/MS analysis, which can suppress or enhance the analyte signal, leading to inaccurate quantification. The use of a stable isotope-labeled internal standard, such as Dimethachlor-d6, which co-elutes with the target analyte and behaves similarly during extraction and ionization, is the most effective way to compensate for these effects and ensure accurate and precise results.

This application note provides a comprehensive protocol for the extraction, cleanup, and analysis of Dimethachlor in vegetables, incorporating Dimethachlor-d6 as an internal standard. The method is validated for key performance parameters, including linearity, recovery, precision, and limits of detection and quantification.

Experimental

Materials and Reagents

• Standards: Dimethachlor (PESTANAL®, analytical standard), Dimethachlor-d6 (analytical standard)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Water (LC-MS grade), Methanol (B129727) (LC-MS grade), Formic acid (LC-MS grade)

• Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Trisodium (B8492382) citrate (B86180) dihydrate, Disodium (B8443419) citrate sesquihydrate

• dSPE Sorbents: Primary secondary amine (PSA), C18

• Vegetable Samples: A variety of fresh vegetables (e.g., lettuce, spinach, tomatoes, cucumbers) were used for method development and validation.

Instrumentation

• Homogenizer: High-speed blender or equivalent.

• Centrifuge: Capable of reaching at least 4000 rpm and accommodating 50 mL centrifuge tubes.

• LC-MS/MS System: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Protocols

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 10 mg of Dimethachlor and Dimethachlor-d6 in 10 mL of methanol, respectively.

• Working Standard Solutions: Prepare a series of working standard solutions of Dimethachlor by serial dilution of the stock solution with methanol.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the Dimethachlor-d6 stock solution with methanol to a final concentration of 10 µg/mL.

Sample Preparation (QuEChERS Protocol)

• Homogenization: Weigh 10 g of a representative portion of the vegetable sample and homogenize it using a high-speed blender.

• Extraction:

  • Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 100 µL of the 10 µg/mL Dimethachlor-d6 internal standard spiking solution (resulting in a concentration of 100 ng/g in the sample).

  • Add 10 mL of acetonitrile (with 1% acetic acid).

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for another 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer 6 mL of the supernatant (acetonitrile layer) into a 15 mL dSPE tube containing 900 mg MgSO₄, 150 mg PSA, and 150 mg C18.

  • Vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it with an appropriate volume of water or mobile phase to be compatible with the LC-MS/MS system. A 1:1 dilution is a good starting point.

  • Filter the diluted extract through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

• LC Column: A C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable for the separation.

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Methanol with 0.1% formic acid

• Gradient Elution: A typical gradient would start with a low percentage of organic phase, ramp up to a high percentage to elute the analyte, and then return to initial conditions for column re-equilibration.

• Injection Volume: 5-10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: The following Multiple Reaction Monitoring (MRM) transitions should be monitored:

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Dimethachlor	256.1	148.1	120.1
Dimethachlor-d6	262.1	154.1	126.1

Note: The optimal collision energies for each transition should be determined empirically on the specific instrument being used.

Data Presentation

The following tables summarize the expected quantitative performance of this method.

Table 1: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.995
Range	1 - 200 µg/kg
Limit of Detection (LOD)	0.5 µg/kg
Limit of Quantification (LOQ)	1.0 µg/kg

Table 2: Recovery and Precision Data in Different Vegetable Matrices

Matrix	Spiking Level (µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Lettuce	10	95.2	4.8
100	98.1	3.5
Tomato	10	92.5	6.2
100	96.7	4.1
Cucumber	10	97.8	3.9
100	101.2	2.8

Visualizations

Caption: Experimental workflow for the analysis of Dimethachlor in vegetables.

Caption: Logical relationship for quantification using an internal standard.

Conclusion

The described method, utilizing a QuEChERS extraction and cleanup procedure with LC-MS/MS detection, provides a reliable and accurate means for the determination of Dimethachlor residues in a variety of vegetable matrices. The incorporation of Dimethachlor-d6 as an internal standard effectively compensates for matrix-induced signal suppression or enhancement and variations in sample preparation, leading to high-quality quantitative data. This method is well-suited for routine monitoring of Dimethachlor in vegetables to ensure food safety and regulatory compliance.

Application Note: Quantification of Dimethachlor in Surface Water using a Deuterated Internal Standard

Abstract

This application note provides a detailed protocol for the quantitative analysis of the herbicide Dimethachlor (B1670658) in surface water samples. The method utilizes solid-phase extraction (SPE) for sample preparation and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection and quantification. To ensure high accuracy and precision, a deuterated internal standard, Dimethachlor-d6, is employed. This method is suitable for researchers, environmental scientists, and analytical laboratories involved in monitoring water quality and pesticide residues.

Introduction

Dimethachlor is a chloroacetamide herbicide used to control annual grasses and some broad-leaved weeds in various crops.[1] Its potential to contaminate surface water bodies through runoff and leaching is a significant environmental concern.[1][2] Accurate and sensitive analytical methods are therefore crucial for monitoring its presence in the environment. The use of a stable isotope-labeled internal standard, such as Dimethachlor-d6, is the preferred approach for quantitative analysis as it effectively compensates for variations in sample preparation and instrumental response.[3][4][5] This application note details a robust and reliable method for the quantification of Dimethachlor in surface water, from sample collection to data analysis.

Experimental Workflow

The overall experimental workflow for the quantification of Dimethachlor in surface water is depicted below.

Caption: Overall workflow from sample collection to final quantification.

Materials and Reagents

• Dimethachlor analytical standard (≥98% purity)

• Dimethachlor-d6 (deuterated standard)[3][4][5]

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (≥98%)

• Ammonium acetate

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

• Syringe filters (0.45 µm)

• Standard laboratory glassware and equipment

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of Dimethachlor and Dimethachlor-d6 standards individually in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of Dimethachlor by serial dilution of the primary stock solution with methanol.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Dimethachlor-d6 primary stock solution with methanol to a final concentration of 1 µg/mL.

Sample Preparation (Solid-Phase Extraction)

• Sample Collection and Filtration: Collect surface water samples in clean amber glass bottles. Filter the samples through a 0.45 µm syringe filter to remove particulate matter.

• Internal Standard Spiking: To a 500 mL aliquot of the filtered water sample, add a known amount of the Dimethachlor-d6 internal standard spiking solution (e.g., 50 µL of 1 µg/mL solution to achieve a concentration of 100 ng/L).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water. Do not allow the cartridge to go dry.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of LC-MS grade water to remove any interfering substances.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for 10-15 minutes.

• Elution: Elute the retained analytes from the cartridge with 2 x 4 mL of acetonitrile into a clean collection tube.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

Caption: Step-by-step solid-phase extraction protocol.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Table 1: LC-MS/MS Instrumental Parameters

Parameter	Setting
LC Column	C18 reverse-phase (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Acetate
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Scan Type	Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions for Dimethachlor and Dimethachlor-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Dimethachlor	256.1	196.1 (Quantifier)	15	100
256.1	121.1 (Qualifier)	25	100
Dimethachlor-d6	262.1	202.1	15	100

Data Analysis and Quantification

Quantification is performed by constructing a calibration curve using the peak area ratios of the Dimethachlor quantifier ion to the Dimethachlor-d6 internal standard. The concentration of Dimethachlor in the surface water samples is then calculated from this calibration curve.

Method Performance

The performance of this method was evaluated based on linearity, recovery, precision, and limits of detection (LOD) and quantification (LOQ).

Table 3: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.995
Calibration Range	0.1 - 100 µg/L
Average Recovery (%)	95 - 105%
Precision (RSD %)	< 10%
Limit of Detection (LOD)	0.05 µg/L
Limit of Quantification (LOQ)	0.15 µg/L

Conclusion

The described method provides a reliable and sensitive approach for the quantification of Dimethachlor in surface water samples. The use of a deuterated internal standard, Dimethachlor-d6, ensures high accuracy and precision by correcting for matrix effects and variations in sample processing. This application note serves as a comprehensive guide for environmental monitoring laboratories.

References

• 1. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites – Mass Analytica [mass-analytica.com]
• 2. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. epa.gov [epa.gov]
• 5. files.ontario.ca [files.ontario.ca]

Application Note: Multi-Residue Pesticide Analysis in Fruit using Dimethachlor-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The routine monitoring of pesticide residues in food commodities is crucial for ensuring consumer safety and regulatory compliance. Fruits, being a staple in diets worldwide, are frequently subjected to pesticide applications to control pests and diseases. The development of robust and reliable analytical methods for the simultaneous determination of multiple pesticide residues is therefore of high importance. This application note details a comprehensive protocol for the multi-residue analysis of pesticides in a representative fruit matrix (apple) using the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure accuracy and precision in quantification, this method utilizes Dimethachlor-d6 as an internal standard.

Principle

The QuEChERS method allows for efficient extraction of a broad range of pesticide residues from the fruit matrix with acetonitrile (B52724). Subsequent cleanup using dispersive solid-phase extraction (d-SPE) removes interfering matrix components such as organic acids, sugars, and pigments. The final extract is then analyzed by LC-MS/MS, which provides high selectivity and sensitivity for the detection and quantification of target pesticides. The use of a deuterated internal standard, Dimethachlor-d6, which is chemically similar to the target analytes but mass-distinct, compensates for potential variations in sample preparation and instrument response, leading to more accurate and reliable quantification.

Experimental Protocols

Sample Preparation (QuEChERS AOAC 2007.01 Method)

• Homogenization: Homogenize a representative portion of the fruit sample (e.g., apple) to a uniform consistency.

• Extraction:

  • Weigh 15 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 15 mL of acetonitrile containing 1% acetic acid.

  • Add a known amount of Dimethachlor-d6 internal standard solution.

  • Add the contents of a QuEChERS AOAC extraction salt packet containing 6 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1.5 g of anhydrous sodium acetate (B1210297) (NaOAc).[1]

  • Securely cap the tube and shake vigorously for 1 minute.[1]

  • Centrifuge at ≥1500 rcf for 5 minutes.[1]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a d-SPE cleanup tube containing primary secondary amine (PSA) sorbent and anhydrous MgSO₄.

  • Shake for 30 seconds.

  • Centrifuge at ≥1500 rcf for 5 minutes.

• Final Extract Preparation:

  • Transfer the cleaned supernatant to a clean vial.

  • The extract can be directly analyzed or diluted with an appropriate solvent (e.g., mobile phase) before injection into the LC-MS/MS system.

LC-MS/MS Analysis

The following are typical parameters for the analysis of multi-residue pesticides. Instrument conditions should be optimized for the specific LC-MS/MS system being used.

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 5 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid
Mobile Phase B	Methanol with 5 mM ammonium formate and 0.1% formic acid
Gradient	Start at 5% B, ramp to 95% B, hold, and return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	Optimized for the specific instrument
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Proposed MRM Transitions for Dimethachlor-d6:

Based on the structure of Dimethachlor (C₁₃H₁₈ClNO₂) and common fragmentation patterns of related compounds, the following MRM transitions are proposed for Dimethachlor-d6. These should be confirmed and optimized experimentally.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Collision Energy 1 (eV)	Product Ion 2 (m/z)	Collision Energy 2 (eV)
Dimethachlor-d6	262.2	154.1	20	174.1	15

Note: These are proposed transitions and require experimental verification.

Data Presentation

The following tables summarize representative quantitative data for a selection of common pesticides in a fruit matrix, demonstrating the expected performance of the method. This data is compiled from various studies on multi-residue pesticide analysis in fruits and serves as a guideline.[2][3][4]

Table 1: Method Validation Data for Selected Pesticides in Apple Matrix

Pesticide	Retention Time (min)	MRM Transition (m/z)	Spiking Level (ng/g)	Mean Recovery (%)	RSD (%)	LOQ (ng/g)
Acetamiprid	3.2	223.1 > 126.1	10	95	6	5
Boscalid	8.5	343.1 > 307.1	10	98	5	5
Carbendazim	4.1	192.1 > 160.1	10	92	8	5
Chlorpyrifos	10.2	350.0 > 198.0	10	105	7	5
Imidacloprid	2.8	256.1 > 209.1	10	97	6	5
Myclobutanil	7.9	289.1 > 70.1	10	99	4	5
Pyraclostrobin	9.8	388.2 > 194.1	10	102	5	5
Tebuconazole	8.9	308.2 > 70.1	10	96	7	5
Thiabendazole	5.5	202.1 > 175.1	10	94	9	5
Thiamethoxam	2.5	292.1 > 211.1	10	93	8	5

Table 2: Linearity of Calibration Curves for Selected Pesticides

Pesticide	Calibration Range (ng/mL)	R²
Acetamiprid	1 - 100	>0.995
Boscalid	1 - 100	>0.998
Carbendazim	1 - 100	>0.994
Chlorpyrifos	1 - 100	>0.997
Imidacloprid	1 - 100	>0.996
Myclobutanil	1 - 100	>0.998
Pyraclostrobin	1 - 100	>0.997
Tebuconazole	1 - 100	>0.995
Thiabendazole	1 - 100	>0.993
Thiamethoxam	1 - 100	>0.994

Mandatory Visualization

Caption: Experimental workflow for multi-residue pesticide analysis in fruit.

Caption: Role of the internal standard in correcting for analytical variations.

References

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. Validation of a method for the determination of 120 pesticide residues in apples and cucumbers by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Preparation of Dimethachlor-d6 Stock and Working Solutions: An Application Note

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock and working solutions of Dimethachlor-d6, a deuterated internal standard essential for accurate quantification in mass spectrometry-based analytical methods. Adherence to these procedures is crucial for ensuring the integrity, accuracy, and reproducibility of experimental results.

Introduction

Dimethachlor-d6 is the stable isotope-labeled analogue of Dimethachlor, a chloroacetamide herbicide. In analytical chemistry, particularly in residue analysis and pharmacokinetic studies, deuterated standards are indispensable for correcting variations during sample preparation and analysis.[1] The preparation of accurate and stable stock and working solutions is the foundational step for reliable quantification. This note outlines the necessary materials, safety precautions, and step-by-step procedures for preparing these solutions.

Materials and Equipment

Chemicals and Reagents

Reagent	Grade	Supplier	Comments
Dimethachlor-d6 (Neat)	Analytical Standard	LGC Standards, etc.	Certificate of Analysis should be reviewed.
Acetonitrile (B52724) (ACN)	HPLC or LC-MS grade, anhydrous	Fisher Scientific, etc.	High-purity aprotic solvent is recommended.[1]
Methanol (MeOH)	HPLC or LC-MS grade, anhydrous	Sigma-Aldrich, etc.	Alternative high-purity aprotic solvent.[1]
Purified Water	Type I (18.2 MΩ·cm)	Millipore Milli-Q, etc.	For cleaning purposes.
Nitrogen Gas	High purity	Airgas, etc.	For providing an inert atmosphere.[2]

Equipment

Equipment	Specifications	Purpose
Analytical Balance	Readability of 0.01 mg or better	Accurate weighing of the neat standard.
Volumetric Flasks	Class A (e.g., 1 mL, 10 mL)	Preparation of stock and intermediate solutions.
Micropipettes	Calibrated (e.g., 10-100 µL, 100-1000 µL)	Accurate liquid transfers.
Syringe Filters	0.22 µm, compatible with organic solvents	Filtration of solutions if necessary.
Vortex Mixer	Standard laboratory grade	To ensure complete dissolution.
Sonicator	Standard laboratory grade	To aid in the dissolution of the standard.
Amber Glass Vials	With PTFE-lined caps	Storage of stock and working solutions to protect from light.[2]

Safety Precautions

Handle Dimethachlor-d6 and all solvents in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times. Review the Safety Data Sheet (SDS) for Dimethachlor and the solvents used before commencing any work.

Experimental Protocols

Preparation of 1 mg/mL Dimethachlor-d6 Stock Solution

The following protocol describes the preparation of a 1 mg/mL stock solution. This concentration is a common starting point for further dilutions.

• Equilibration: Allow the vial containing the neat Dimethachlor-d6 to equilibrate to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric moisture onto the compound.[2]

• Weighing: Accurately weigh approximately 1 mg of neat Dimethachlor-d6 using a calibrated analytical balance. Record the exact weight.

• Dissolution: Quantitatively transfer the weighed Dimethachlor-d6 to a 1 mL Class A volumetric flask. Add a small amount of HPLC-grade acetonitrile (or methanol) to dissolve the solid.

• Mixing: Gently vortex or sonicate the flask for a few minutes to ensure the complete dissolution of the standard.[1]

• Dilution to Volume: Once completely dissolved, carefully add the solvent to the 1 mL mark of the volumetric flask.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap. Store the solution at -20°C for long-term stability.[3]

Calculation of Stock Solution Concentration:

Concentration (mg/mL) = (Weight of Dimethachlor-d6 in mg) / (Volume of volumetric flask in mL)

Preparation of Working Solutions

Working solutions are prepared by serially diluting the stock solution to the desired final concentrations, typically in the ng/mL range. The following is an example of preparing a 1 µg/mL intermediate solution and then a 10 ng/mL working solution.

4.2.1. Preparation of 1 µg/mL Intermediate Solution

• Perform a 1:1000 dilution of the 1 mg/mL stock solution.

• Using a calibrated micropipette, transfer 10 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

• Dilute to the mark with acetonitrile (or the same solvent used for the stock solution).

• Cap and invert the flask multiple times to ensure thorough mixing. This solution now has a concentration of 1 µg/mL (or 1000 ng/mL).

4.2.2. Preparation of 10 ng/mL Working Solution

• Perform a 1:100 dilution of the 1 µg/mL intermediate solution.

• Transfer 100 µL of the 1 µg/mL intermediate solution into a 10 mL volumetric flask.

• Dilute to the mark with the appropriate solvent.

• Cap and invert to mix. This is the 10 ng/mL working solution.

• Working solutions should be prepared fresh daily if possible. If storage is necessary, store in amber vials at 2-8°C for short-term use.[4]

Data Presentation

The following table summarizes the key parameters for the preparation of Dimethachlor-d6 solutions.

Solution Type	Compound	Solvent	Concentration	Storage Temperature
Stock Solution	Dimethachlor-d6 (Neat)	Acetonitrile or Methanol	1 mg/mL	-20°C[3]
Intermediate Solution	Dimethachlor-d6	Acetonitrile or Methanol	1 µg/mL	Prepare fresh or store at 2-8°C
Working Solution	Dimethachlor-d6	Acetonitrile or Methanol	1-100 ng/mL	Prepare fresh daily

Visualization of the Workflow

The following diagram illustrates the workflow for the preparation of Dimethachlor-d6 stock and working solutions.

Caption: Workflow for Dimethachlor-d6 Solution Preparation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Dimethachlor-d6 | CAS | LGC Standards [lgcstandards.com]
• 4. hpc-standards.com [hpc-standards.com]

Application Notes and Protocols: The Role of Dimethachlor-d6 in Environmental Monitoring of Soil and Water

Introduction

Dimethachlor, a chloroacetamide herbicide, is utilized for pre-emergence control of annual grasses and some broad-leaved weeds in various crops. Its potential for mobility and persistence in the environment necessitates robust and accurate monitoring methods to ensure environmental and human safety. Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision by using a stable isotope-labeled internal standard. Dimethachlor-d6, a deuterated analog of Dimethachlor, serves as an ideal internal standard for the quantification of Dimethachlor in environmental matrices such as soil and water. Its chemical and physical properties are nearly identical to the native analyte, ensuring it behaves similarly during sample preparation and analysis, thus effectively compensating for matrix effects and variations in extraction recovery.

These application notes provide detailed protocols for the determination of Dimethachlor in soil and water samples using Dimethachlor-d6 as an internal standard, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Application Note 1: Analysis of Dimethachlor in Soil using QuEChERS Extraction and LC-MS/MS

This method describes the extraction of Dimethachlor from soil samples using the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed by quantitative analysis using LC-MS/MS with Dimethachlor-d6 as an internal standard.

Experimental Protocol

1. Sample Preparation and Extraction (QuEChERS)

• a. Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris. Homogenize the sieved soil thoroughly.

• b. Weighing and Hydration: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube. If the soil is very dry, add 8 mL of reagent water and let it stand for 30 minutes to hydrate.

• c. Internal Standard Spiking: Add a specific volume of Dimethachlor-d6 working solution (e.g., 100 µL of a 1 µg/mL solution) to the soil sample to achieve a final concentration of 10 ng/g.

• d. Extraction: Add 10 mL of acetonitrile (B52724) to the centrifuge tube. Cap the tube and shake it vigorously for 1 minute. The use of ceramic homogenizers can improve extraction efficiency.

• e. Salting Out: Add the QuEChERS extraction salts (4 g of anhydrous magnesium sulfate, 1 g of sodium chloride, 1 g of trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g of disodium (B8443419) hydrogen citrate sesquihydrate). Immediately cap and shake vigorously for 1 minute.

• f. Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• a. Transfer: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg of anhydrous magnesium sulfate, 50 mg of primary secondary amine (PSA), and 50 mg of C18 sorbent.

• b. Cleanup: Vortex the d-SPE tube for 30 seconds.

• c. Centrifugation: Centrifuge at ≥5000 rpm for 2 minutes.

• d. Final Extract: Transfer the cleaned extract into an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• a. Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 3 µm particle size) is suitable.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 300 µL/min.

  • Injection Volume: 3 µL.

  • Column Temperature: 40 °C.

• b. Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The following MRM transitions should be monitored (precursor ion > product ion). The collision energy (CE) should be optimized for the specific instrument.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	CE 1 (eV)	Product Ion 2 (m/z) (Qualifier)	CE 2 (eV)
Dimethachlor	256.1	148.1	36	224.1	24
Dimethachlor-d6	262.1	154.1	36	230.1	24

Data Presentation

Table 1: Method Validation Data for Dimethachlor in Soil

Parameter	Result
Linearity Range	1 - 200 µg/kg
Correlation Coefficient (r²)	>0.995
Recovery (at 10 µg/kg)	85-110%
Precision (RSD, at 10 µg/kg)	<15%
Limit of Detection (LOD)	0.5 µg/kg
Limit of Quantification (LOQ)	2 µg/kg

Experimental Workflow Diagram

Technical Notes & Optimization

Technical Support Center: Addressing Matrix Effects with Dimethachlor-d6 in Soil Matrices

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when using Dimethachlor-d6 as an internal standard for the analysis of Dimethachlor in complex soil matrices.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in soil analysis?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as Dimethachlor, by co-eluting compounds from the sample matrix.[1][2] In soil, these interfering compounds can include organic matter (humic and fulvic acids), minerals, and other agrochemicals.[2] These effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and unreliable quantification of the analyte.[1]

Q2: How does Dimethachlor-d6 help in mitigating matrix effects?

A2: Dimethachlor-d6 is a stable isotope-labeled internal standard (SIL-IS). Since it is structurally almost identical to Dimethachlor, it is assumed to have very similar chromatographic behavior and ionization efficiency. By adding a known amount of Dimethachlor-d6 to the sample before analysis, it experiences similar matrix effects as the native analyte. The ratio of the analyte signal to the internal standard signal is then used for quantification. This ratio remains stable even if both signals are suppressed or enhanced, thus compensating for the matrix effect and improving the accuracy and precision of the results.

Q3: Can Dimethachlor-d6 completely eliminate matrix-related issues?

A3: While highly effective, Dimethachlor-d6 may not always perfectly compensate for matrix effects. Issues such as differential matrix effects can occur if there is a slight chromatographic separation between Dimethachlor and Dimethachlor-d6, causing them to elute into regions with varying degrees of ion suppression or enhancement. Additionally, problems like isotopic exchange, though less common for deuterium (B1214612) labels on carbon atoms, can potentially affect accuracy.[3]

Q4: What is the QuEChERS method and is it suitable for Dimethachlor analysis in soil?

A4: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a widely used sample preparation technique for pesticide residue analysis in various matrices, including soil.[4][5] It involves an initial extraction with an organic solvent (typically acetonitrile), followed by a cleanup step using dispersive solid-phase extraction (d-SPE) to remove interfering matrix components.[4] The QuEChERS method has been successfully applied for the extraction of chloroacetamide herbicides like Dimethachlor from soil and is a recommended approach.[6]

Troubleshooting Guides

Issue 1: Poor Recovery of Dimethachlor and/or Dimethachlor-d6

Possible Causes & Solutions:

• Inefficient Extraction: The strong binding of Dimethachlor to soil components, especially in soils with high organic matter or clay content, can lead to poor extraction efficiency.

  • Solution: Ensure thorough homogenization of the soil sample. For dry soils, pre-hydrating the sample with water before extraction can improve recovery.[2] Consider optimizing the extraction solvent or using a modified QuEChERS protocol with acidified acetonitrile (B52724).[1]

• Analyte Degradation: Dimethachlor may be susceptible to degradation under certain pH or temperature conditions during sample preparation.

  • Solution: Avoid high temperatures and extreme pH conditions during extraction and solvent evaporation steps. Using a buffered QuEChERS method can help maintain a stable pH.

• Loss during Cleanup: The choice of d-SPE sorbent is critical. Some sorbents may retain the analyte or internal standard, leading to lower recovery.

  • Solution: Select the appropriate d-SPE sorbent based on the soil type and potential interferences. See the data on d-SPE sorbent performance below for guidance.

Issue 2: High Variability in Analytical Results

Possible Causes & Solutions:

• Inconsistent Matrix Effects: Soil is a heterogeneous matrix, and the extent of matrix effects can vary between samples.

  • Solution: Ensure consistent sample preparation across all samples, standards, and quality controls. The use of Dimethachlor-d6 should compensate for this variability, but significant differences in soil composition may still have an impact.

• Chromatographic Shift between Analyte and Internal Standard: A slight difference in retention time between Dimethachlor and Dimethachlor-d6 can lead to differential matrix effects.

  • Solution: Optimize the chromatographic method to achieve co-elution or a consistent and minimal separation.

• Isotopic Exchange: Although the deuterium labels in Dimethachlor-d6 are generally stable, harsh conditions could potentially lead to exchange with hydrogen atoms from the solvent or matrix.[3]

  • Solution: Avoid strongly acidic or basic conditions and high temperatures during sample preparation and analysis. Use aprotic solvents for stock solutions and store them at low temperatures.[7]

Data Presentation: Comparison of d-SPE Cleanup Sorbents

The selection of the appropriate d-SPE sorbent is crucial for removing interfering compounds while ensuring good recovery of the target analytes. Below is a summary of the general effectiveness of commonly used sorbents for the analysis of pesticides in soil.

d-SPE Sorbent	Primary Function	Effectiveness for Chloroacetamide Herbicides (like Dimethachlor)	Potential Drawbacks
PSA (Primary Secondary Amine)	Removes organic acids, fatty acids, and some sugars.[1]	Generally effective in removing polar interferences without significantly affecting the recovery of moderately nonpolar herbicides.	May retain some acidic pesticides.
C18 (Octadecyl)	Removes nonpolar interferences, such as lipids and fats.[1]	Useful for soils with high organic matter content to remove nonpolar co-extractives.	May retain nonpolar pesticides if used in excessive amounts.
GCB (Graphitized Carbon Black)	Removes pigments (e.g., chlorophyll) and sterols.[2]	Effective in removing pigments, but should be used with caution as it can adsorb planar molecules, which may include some pesticides.	Can lead to low recovery of planar pesticides.

Note: The optimal d-SPE sorbent or combination of sorbents often depends on the specific soil matrix. A combination of PSA and C18 is frequently used for a broad-spectrum cleanup.[2]

Experimental Protocols

Modified QuEChERS Protocol for Dimethachlor in Soil

This protocol is based on established methods for the extraction of chloroacetamide herbicides from soil matrices.[1][6]

a. Sample Extraction:

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add a known amount of Dimethachlor-d6 internal standard solution.

• Add 10 mL of water (for dry soil) and vortex briefly. Let it hydrate (B1144303) for 30 minutes.[2]

• Add 10 mL of acidified acetonitrile (e.g., with 1% acetic acid).[1]

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

b. Dispersive SPE (d-SPE) Cleanup:

• Transfer an aliquot (e.g., 6 mL) of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing the appropriate d-SPE sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, and 150 mg C18).[2]

• Vortex for 30 seconds.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

• Take the supernatant for LC-MS/MS analysis.

Matrix Effect Evaluation

To quantitatively assess the extent of matrix effects, the following experiment can be performed:

• Prepare three sets of standards:

  • Set A (Solvent): Prepare calibration standards of Dimethachlor and a fixed concentration of Dimethachlor-d6 in a pure solvent (e.g., acetonitrile).

  • Set B (Matrix-Matched, Post-Extraction Spike): Prepare a blank soil extract using the QuEChERS method. Spike this blank extract with the same concentrations of Dimethachlor and Dimethachlor-d6 as in Set A.

  • Set C (Matrix-Matched, Pre-Extraction Spike): Spike blank soil samples with the same concentrations of Dimethachlor and Dimethachlor-d6 as in Set A before the extraction process.

• Analyze all three sets by LC-MS/MS.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) x 100

An ME value of 100% indicates no matrix effect, <100% indicates ion suppression, and >100% indicates ion enhancement.

Visualizations

Caption: QuEChERS workflow for Dimethachlor analysis in soil.

Caption: Troubleshooting logic for Dimethachlor analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. mdpi.com [mdpi.com]
• 7. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low recovery of Dimethachlor-d6 in sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the sample preparation of Dimethachlor-d6, a deuterated internal standard. This guide is intended for researchers, scientists, and drug development professionals to help diagnose and resolve low recovery problems in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Dimethachlor-d6 and why is it used as an internal standard?

Dimethachlor-d6 is a stable isotope-labeled (SIL) version of the herbicide Dimethachlor. In analytical chemistry, particularly in chromatography-mass spectrometry (LC-MS, GC-MS), SIL internal standards are considered the gold standard. Because their physicochemical properties are nearly identical to the analyte of interest (Dimethachlor), they co-elute and experience similar matrix effects and losses during sample preparation. This allows for accurate correction of variations in extraction efficiency, leading to more precise and reliable quantification of the target analyte.

Q2: What are the key physicochemical properties of Dimethachlor that influence its extraction?

Understanding the properties of Dimethachlor is crucial for optimizing its extraction and that of its deuterated internal standard.

Property	Value/Characteristic	Implication for Sample Preparation
Polarity	High water solubility	Suggests that extraction from aqueous samples will require a water-miscible organic solvent like acetonitrile (B52724) or methanol. For reversed-phase solid-phase extraction (SPE), a polar sorbent might be less effective for retention.
Stability	Susceptible to degradation, particularly in alkaline conditions.	The pH of the sample and extraction solvents must be carefully controlled. Acidifying the sample can improve stability and recovery.[1]
Volatility	Low	Evaporation steps should be conducted under controlled temperature and gentle nitrogen stream to prevent loss.

Q3: What is a typical acceptable recovery range for an internal standard like Dimethachlor-d6?

For most multi-residue pesticide analysis methods, the acceptable recovery range for internal standards is typically between 70% and 120% . The relative standard deviation (RSD) for replicate samples should ideally be less than 20% . Consistently low recovery or high variability outside of these ranges indicates a systematic issue in the sample preparation workflow that needs to be addressed.

Troubleshooting Guide for Low Recovery of Dimethachlor-d6

This guide provides a systematic approach to diagnosing and resolving common causes of low Dimethachlor-d6 recovery.

Issue 1: Inefficient Extraction from the Sample Matrix

If Dimethachlor-d6 is not efficiently extracted from the initial sample, its recovery will be low.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Inappropriate Solvent Choice	For aqueous samples, ensure the use of a water-miscible solvent like acetonitrile or methanol. For solid samples, a solvent system that matches the polarity of Dimethachlor should be used. Consider solvent mixtures to enhance extraction efficiency.
Insufficient Solvent Volume	Ensure the solvent-to-sample ratio is adequate to ensure complete extraction. A typical starting point for QuEChERS is a 1:1 ratio (e.g., 10 mL of solvent for 10 g of sample).
Inadequate Homogenization/Mixing	Thoroughly vortex or shake the sample after adding the extraction solvent to ensure complete interaction between the solvent and the sample matrix. For solid samples, ensure they are finely ground and well-homogenized.
Suboptimal pH	Dimethachlor is more stable in acidic conditions.[1] Adjust the sample pH to a range of 4-6 before extraction to improve stability and recovery.

Issue 2: Loss of Analyte During Sample Cleanup (e.g., Solid-Phase Extraction - SPE)

The cleanup step is a common source of analyte loss if not properly optimized.

Potential Causes & Solutions for SPE:

Potential Cause	Recommended Solution
Improper Sorbent Selection	For polar compounds like Dimethachlor, a C18 sorbent is commonly used. However, if breakthrough occurs (analyte elutes during loading), consider a mixed-mode or a different type of reversed-phase sorbent.
Inadequate Conditioning of SPE Cartridge	Always pre-condition the SPE cartridge with the elution solvent followed by the sample matrix solvent (e.g., water) to ensure proper activation of the sorbent.
Sample Loading Rate is Too Fast	A high flow rate during sample loading can prevent efficient retention of the analyte on the sorbent. Aim for a slow, consistent drop-wise flow.
Inappropriate Wash Solvent	The wash solvent should be strong enough to remove interferences but weak enough to not elute the analyte. A common starting point is a small percentage of organic solvent in water.
Elution Solvent is Too Weak	If the analyte is strongly retained, the elution solvent may not be strong enough to desorb it completely. Increase the solvent strength (e.g., higher percentage of organic solvent) or try a different solvent.

Issue 3: Degradation of Dimethachlor-d6 During Sample Preparation

Dimethachlor-d6, like its non-deuterated counterpart, can degrade under certain conditions.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Alkaline Hydrolysis	As Dimethachlor degrades faster in alkaline conditions, maintain an acidic pH (4-6) throughout the sample preparation process.[1] This is especially critical if samples are left to stand for extended periods.
Elevated Temperatures	Avoid excessive heat during solvent evaporation steps. Use a water bath at a controlled temperature (e.g., 40°C) and a gentle stream of nitrogen.
Microbial Degradation	For soil and water samples, microbial activity can contribute to degradation.[1] Store samples at low temperatures (e.g., 4°C) and process them as quickly as possible.

Experimental Protocols

Generic QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Protocol for Dimethachlor Analysis

This protocol is a general guideline and should be optimized for your specific sample matrix and analytical instrumentation.

• Sample Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Dimethachlor-d6 solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile (with 1% acetic acid).

  • Vortex vigorously for 1 minute.

  • Add a salt mixture (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Vortex again for 1 minute.

• Centrifugation: Centrifuge at ≥ 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing anhydrous MgSO₄ and a sorbent like PSA (Primary Secondary Amine) or C18.

  • Vortex for 30 seconds.

• Final Centrifugation and Analysis:

  • Centrifuge the d-SPE tube at ≥ 4000 rpm for 5 minutes.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low recovery of Dimethachlor-d6.

Troubleshooting workflow for low Dimethachlor-d6 recovery.

This structured approach should enable researchers to systematically identify and resolve the root causes of low Dimethachlor-d6 recovery, leading to more accurate and reliable analytical results.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Optimizing LC-MS/MS for Dimethachlor-d6 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of Dimethachlor-d6.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting LC-MS/MS parameters for Dimethachlor-d6 analysis?

A1: While optimal parameters should be determined empirically in your laboratory, the following provides a general starting point for method development.

Liquid Chromatography (LC) Parameters:

Parameter	Recommendation
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Methanol (B129727) or Acetonitrile with 0.1% formic acid and 5 mM ammonium formate
Gradient	Start with a high aqueous percentage and ramp up the organic phase. A typical gradient might run from 5% to 95% B over several minutes.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL

Mass Spectrometry (MS) Parameters:

Parameter	Recommendation
Ionization Mode	Electrospray Ionization (ESI) in positive ion mode is a common starting point for similar compounds.[1]
Precursor Ion	To be determined by infusing a standard solution of Dimethachlor-d6. The protonated molecule [M+H]⁺ is expected.
Product Ions	To be determined by performing a product ion scan of the precursor ion. Select the most abundant and stable fragment ions for quantification and qualification.
Collision Energy (CE)	Optimize for each transition to achieve the best signal intensity. This typically involves a range of energies to find the optimal fragmentation.
Cone Voltage/Declustering Potential (DP)	Optimize to maximize the precursor ion intensity.

Q2: How do I determine the precursor and product ions (MRM transitions) for Dimethachlor-d6?

A2: The Multiple Reaction Monitoring (MRM) transitions must be determined experimentally. Here is a general protocol:

• Prepare a Standard Solution: Make a pure standard solution of Dimethachlor-d6 in a solvent compatible with your mobile phase (e.g., methanol or acetonitrile).

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a constant flow rate.

• Full Scan (MS1): Acquire a full scan mass spectrum in positive and negative ionization modes to identify the precursor ion, which is typically the protonated molecule [M+H]⁺ or another adduct.

• Product Ion Scan (MS2): Select the determined precursor ion and perform a product ion scan. This will fragment the precursor ion and show the resulting product ions.

• Select MRM Transitions: Choose the most intense and specific product ions for your MRM transitions. It is recommended to select at least two transitions for confirmation purposes.

Q3: What are the best practices for using Dimethachlor-d6 as an internal standard?

A3: Dimethachlor-d6 is a stable isotope-labeled (SIL) internal standard. Best practices for its use include:

• Co-elution: Ensure that Dimethachlor-d6 co-elutes with the unlabeled Dimethachlor analyte.

• Purity: Use a high-purity standard to avoid interference.

• Concentration: The concentration of the internal standard should be appropriate for the expected concentration range of the analyte.

• Addition Point: Add the internal standard to the sample as early as possible in the sample preparation workflow to account for analyte loss during extraction and processing.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of Dimethachlor-d6.

Issue	Possible Cause(s)	Recommended Solution(s)
No or Low Signal	1. Incorrect MS parameters (ionization mode, precursor/product ions).2. Instrument not tuned or calibrated.3. Sample degradation.4. Clogged LC system or MS interface.	1. Verify and optimize MS parameters through direct infusion of a standard.2. Perform instrument tuning and calibration according to the manufacturer's recommendations.3. Prepare fresh samples and standards.4. Troubleshoot the LC and MS for blockages.
Poor Peak Shape (Tailing, Fronting, Splitting)	1. Column degradation or contamination.2. Inappropriate mobile phase pH.3. Sample solvent incompatible with the mobile phase.4. High injection volume.	1. Flush the column or replace it if necessary.2. Adjust the mobile phase pH to ensure the analyte is in a single ionic form.3. Dissolve the sample in a solvent similar to the initial mobile phase.4. Reduce the injection volume.
High Background Noise	1. Contaminated mobile phase or LC system.2. Matrix effects from the sample.3. Electronic noise.	1. Use high-purity solvents and flush the LC system.2. Improve sample clean-up procedures (e.g., Solid Phase Extraction).3. Check instrument grounding and electronics.
Inconsistent Retention Time	1. Leak in the LC system.2. Column temperature fluctuations.3. Mobile phase composition variability.	1. Check for leaks in fittings and pump seals.2. Ensure the column oven is functioning correctly.3. Prepare fresh mobile phase and ensure proper mixing.
Matrix Effects (Ion Suppression or Enhancement)	1. Co-eluting matrix components interfering with ionization.	1. Improve chromatographic separation to resolve the analyte from interfering compounds.2. Enhance the sample clean-up process.3. Use a stable isotope-labeled internal standard like Dimethachlor-d6 to compensate for these effects.

Experimental Protocols

Protocol 1: Determination of Optimal MS/MS Parameters for Dimethachlor-d6

• Standard Preparation: Prepare a 1 µg/mL solution of Dimethachlor-d6 in 50:50 acetonitrile:water.

• Direct Infusion Setup:

  • Set up a direct infusion of the standard solution into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

  • Tee the infusion line into the LC flow path post-column.

• Precursor Ion Determination:

  • Operate the mass spectrometer in full scan mode (e.g., m/z 100-500).

  • Acquire data in both positive and negative ESI modes.

  • Identify the m/z of the most abundant ion corresponding to Dimethachlor-d6 (likely [M+H]⁺).

• Product Ion and Collision Energy Optimization:

  • Set the mass spectrometer to product ion scan mode, selecting the precursor ion identified in the previous step.

  • Vary the collision energy (e.g., in 5 eV increments from 5 to 40 eV) to find the energy that produces the most abundant and stable product ions.

  • Select at least two product ions for the MRM method. The most intense is typically used for quantification and the second for confirmation.

• Cone Voltage/Declustering Potential Optimization:

  • Set the mass spectrometer to SIM (Selected Ion Monitoring) mode for the precursor ion.

  • Vary the cone voltage or declustering potential to find the value that maximizes the signal intensity of the precursor ion.

Visualizations

Caption: Experimental workflow for Dimethachlor-d6 analysis.

Caption: Troubleshooting decision tree for LC-MS/MS analysis.

References

• 1. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Isotopic Exchange of Deuterium in Dimethachlor-d6

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the isotopic exchange of deuterium (B1214612) in Dimethachlor-d6 during experimental workflows. Maintaining the isotopic integrity of deuterated standards is critical for accurate quantification in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is the isotopic labeling position in Dimethachlor-d6 and how does this affect its stability?

A1: In Dimethachlor-d6, the six deuterium atoms are located on the two methyl groups of the 2,6-dimethylphenyl moiety. The IUPAC name is N-[2,6-bis(trideuteriomethyl)phenyl]-2-chloro-N-(2-methoxyethyl)acetamide.[1] Carbon-deuterium (C-D) bonds on an aryl-methyl group are exceptionally stable due to the high bond energy and the non-acidic nature of the methyl protons.[2] This labeling pattern makes Dimethachlor-d6 highly resistant to isotopic exchange under typical analytical conditions, unlike deuterium labels on heteroatoms (e.g., -OH, -NH) or carbons with acidic protons.[3][4]

Q2: What is isotopic back-exchange and why is it a concern?

A2: Isotopic back-exchange is an undesirable process where deuterium atoms on a labeled molecule are replaced by hydrogen atoms (protons) from the surrounding environment, such as protic solvents.[3] This phenomenon compromises the isotopic purity of the standard. In quantitative LC-MS analysis, where the deuterated compound serves as an internal standard, back-exchange alters its mass-to-charge ratio. This leads to an inaccurate response ratio between the standard and the analyte, resulting in biased and unreliable quantification.[5][6]

Q3: Under what conditions could isotopic exchange occur with Dimethachlor-d6?

A3: While the deuterium labels in Dimethachlor-d6 are very stable, exposure to harsh experimental conditions can potentially induce exchange. The primary factors that influence exchange rates for less stable compounds, and which should be managed as a matter of best practice, include:

• pH: Strongly acidic or basic solutions can catalyze H/D exchange, particularly for more labile deuterium atoms.[3]

• Temperature: Elevated temperatures significantly increase the rate of chemical reactions, including isotopic exchange.

• Solvent: Protic solvents (e.g., water, methanol) are a source of protons and can facilitate exchange. Aprotic solvents (e.g., acetonitrile) are preferred.[7]

• Exposure Time: The longer the standard is exposed to unfavorable conditions, the greater the potential for exchange.

Q4: How can I minimize or prevent deuterium back-exchange during my experiments?

A4: Preventing back-exchange requires careful control of the experimental environment. Key strategies include:

• Solvent Selection: Use high-purity aprotic solvents (e.g., acetonitrile, ethyl acetate) for preparing stock and working solutions whenever possible.[7]

• pH Control: If aqueous solutions are unavoidable, maintain a neutral or slightly acidic pH. Avoid strongly acidic or basic conditions.

• Temperature Control: Keep all solutions, samples, and autosampler trays cooled (e.g., 2-8°C or lower) to slow down any potential exchange.[7]

• Minimize Exposure: Reduce the time the standard spends in protic solvents before analysis.

Q5: What are the ideal storage and handling conditions for Dimethachlor-d6?

A5: Proper storage is crucial for long-term stability.

• Solid Form: Store the neat or solid standard at -20°C or colder in a desiccator to protect it from atmospheric moisture.[7]

• Solutions: Stock solutions should be prepared in a high-purity aprotic solvent, stored in tightly sealed vials to prevent solvent evaporation and moisture ingress, and kept at -20°C or colder. Protect from light if the compound is photosensitive.[7] Always consult the Certificate of Analysis provided by the manufacturer for specific storage recommendations.

Troubleshooting Guides

Issue 1: I am observing a signal corresponding to the unlabeled Dimethachlor in my analysis.

This observation can be due to either an unlabeled impurity present in the deuterated standard or, less likely, isotopic exchange occurring during your workflow. The following guide will help you diagnose the cause.

Caption: Troubleshooting workflow for an unexpected unlabeled analyte signal.

Issue 2: My quantitative results are inconsistent when using Dimethachlor-d6 as an internal standard.

Inconsistent analyte/internal standard response ratios can be a symptom of standard instability.[5] Given the high stability of the labels in Dimethachlor-d6, this is more likely due to other factors, but ruling out exchange is a critical step.

• Verify Standard Integrity: First, follow the troubleshooting workflow above (Issue 1) to confirm the purity of your standard and rule out significant back-exchange.

• Evaluate Sample Preparation: Ensure consistent and precise pipetting of the internal standard into all samples (calibrators, QCs, and unknowns). An inconsistent addition will lead to variable results.

• Assess Matrix Effects: Deuterated standards are excellent at compensating for matrix effects because they typically co-elute with the analyte.[8] However, severe or differential ion suppression/enhancement can still be a factor. Evaluate matrix effects by comparing the internal standard response in solvent versus in extracted blank matrix.

• Review Chromatographic Conditions: Ensure that the analyte and internal standard peaks are chromatographically resolved from any interfering matrix components.

Data Presentation: Risk of Isotopic Exchange

Parameter	Condition	Relative Risk of Exchange	Recommendation
pH	pH 2.5 - 7.0	Very Low	Maintain pH within this range for any aqueous steps.
pH < 2.0 or pH > 8.0	Moderate to High	Avoid strongly acidic or basic conditions.
Temperature	≤ 4°C	Very Low	Store and process all samples at or below 4°C.
Ambient (~25°C)	Low	Minimize time samples spend at room temperature.
High (>40°C)	Moderate to High	Avoid exposure to elevated temperatures.
Solvent	Aprotic (Acetonitrile, THF)	Very Low	Preferred: Use for all stock and working solutions.
Protic (Water, Methanol)	Low to Moderate*	Minimize use; if necessary, keep exposure time short and temperature low.
Label Position	Aryl-Methyl C-D (Dimethachlor-d6)	Very Low	Considered a highly stable labeling position.
Heteroatom (O-D, N-D)	Very High	Not applicable to Dimethachlor-d6.
Carbonyl α-position	Moderate	Not applicable to Dimethachlor-d6.

*Risk level is generalized. For the highly stable labels in Dimethachlor-d6, the risk remains low even under these conditions, but they represent poor practice.

Experimental Protocols

Protocol 1: Recommended Workflow for Handling Dimethachlor-d6

This protocol outlines the best practices for preparing and analyzing samples using Dimethachlor-d6 to ensure its isotopic integrity.

Caption: Recommended workflow for minimizing D-H exchange.

Protocol 2: Assessing the Isotopic Stability of Dimethachlor-d6 in a New Analytical Method

This experiment is designed to confirm that your specific sample processing and analysis conditions do not compromise the isotopic stability of Dimethachlor-d6.

• Objective: To evaluate the stability of Dimethachlor-d6 under the conditions of a specific analytical method.[5]

• Materials:

  • Dimethachlor-d6 standard.

  • Blank matrix (e.g., plasma, urine) known to be free of the analyte.

  • All solvents and reagents used in the analytical method.

• Procedure:

  • Prepare Sample Sets:

    • Set A (T=0 Control): Spike a known concentration of Dimethachlor-d6 into the blank matrix. Immediately process and analyze these samples according to your method.

    • Set B (Experimental Stress): Spike the same concentration of Dimethachlor-d6 into the blank matrix. Subject these samples to the entire lifecycle of your analytical workflow:

      • Let them sit at benchtop temperature for the maximum anticipated time.

      • Store them in the autosampler at the set temperature for the maximum anticipated run time.

      • Expose them to any other "worst-case" conditions of your method.

  • Analysis:

    • Analyze both Set A and Set B by LC-MS.

    • Monitor the mass transitions for both Dimethachlor-d6 and unlabeled Dimethachlor.

  • Evaluation:

    • Compare the peak area response of Dimethachlor-d6 between Set A and Set B. A significant decrease in response in Set B could indicate degradation.

    • Examine the chromatograms for any appearance or increase in the peak area for unlabeled Dimethachlor in Set B compared to Set A. A significant increase would indicate isotopic exchange.

References

• 1. Dimethachlor-d6 | CAS | LGC Standards [lgcstandards.com]
• 2. The Deuterated “Magic Methyl” Group: A Guide to Site‐Selective Trideuteromethyl Incorporation and Labeling by Using CD3 Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]

Technical Support Center: Managing Chromatographic Behavior of Dimethachlor and Dimethachlor-d6

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the chromatographic analysis of Dimethachlor and its deuterated internal standard, Dimethachlor-d6.

Frequently Asked Questions (FAQs)

Q1: What is the chromatographic shift observed between Dimethachlor and Dimethachlor-d6?

A1: The chromatographic shift between Dimethachlor and its deuterated internal standard, Dimethachlor-d6, is a phenomenon known as the deuterium (B1214612) isotope effect. In reversed-phase chromatography, the deuterated standard (Dimethachlor-d6) typically elutes slightly earlier than the non-deuterated analyte (Dimethachlor). This occurs because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can lead to subtle differences in molecular volume and van der Waals interactions with the stationary phase.

Q2: Why is managing this chromatographic shift important for my analysis?

A2: A significant chromatographic shift can compromise the accuracy and precision of quantitative analysis. If Dimethachlor and Dimethachlor-d6 do not co-elute, they may experience different matrix effects, leading to variations in ionization efficiency in the mass spectrometer. This can result in inaccurate quantification of the analyte.

Q3: What are the primary factors that influence the retention time and the degree of separation between Dimethachlor and Dimethachlor-d6?

A3: The main factors include:

• Mobile Phase Composition: The ratio of organic solvent to aqueous buffer and the type of organic solvent (e.g., acetonitrile (B52724), methanol) can significantly impact retention times.

• Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analytes, which in turn influences their interaction with the stationary phase.

• Column Temperature: Temperature affects the viscosity of the mobile phase and the kinetics of the separation, which can alter retention times and selectivity.

• Gradient Slope: In gradient elution, a shallower gradient can sometimes improve the resolution of closely eluting peaks.

• Column Chemistry: The type of stationary phase (e.g., C18, C8) and its properties play a crucial role in the separation.

Q4: Can I use Dimethachlor-d6 as an internal standard if there is a slight separation from Dimethachlor?

A4: Yes, a small, consistent, and reproducible separation may be acceptable, provided that the peaks are sufficiently close to experience similar matrix effects. However, complete or near-complete co-elution is ideal for the most accurate results. It is crucial to validate the method to ensure that the observed shift does not negatively impact the quantification.

Troubleshooting Guide

This section provides a systematic approach to troubleshoot and manage the chromatographic shift between Dimethachlor and Dimethachlor-d6.

Issue: Significant Peak Separation Between Dimethachlor and Dimethachlor-d6

Systematic Troubleshooting Workflow

Caption: Troubleshooting workflow for chromatographic shift.

Detailed Steps:

• Verify LC Method Parameters: Ensure that the implemented method parameters (e.g., gradient profile, flow rate, column temperature) are correct and that the LC system is functioning properly. Inconsistent flow rates or temperature fluctuations can lead to variable retention times.[1]

• Adjust Mobile Phase Composition: Modifying the organic-to-aqueous ratio can alter the interactions of both analytes with the stationary phase. A slight increase or decrease in the percentage of the organic solvent (e.g., acetonitrile or methanol) can help to merge the peaks.

• Modify Column Temperature: Temperature can influence the viscosity of the mobile phase and the kinetics of mass transfer. Experiment with adjusting the column temperature in small increments (e.g., ±5 °C) to see the effect on the separation.

• Optimize Gradient Slope: If using a gradient method, a shallower gradient (i.e., a slower increase in the organic solvent concentration over time) can sometimes improve the resolution of closely eluting peaks, or in this case, help them to co-elute.

• Consider a Different Column: If the above adjustments do not resolve the issue, the column chemistry may not be optimal. Consider trying a column with a different stationary phase (e.g., a different C18 column from another manufacturer or a phenyl-hexyl column) which may offer different selectivity.

• Alternative Internal Standard: If significant separation persists despite optimization efforts, consider using an internal standard labeled with a heavier stable isotope like ¹³C, which is less prone to chromatographic shifts.

Data Presentation

The following table provides hypothetical, yet realistic, quantitative data illustrating how changes in chromatographic conditions can affect the retention times (RT) of Dimethachlor and Dimethachlor-d6 and the difference in their retention times (ΔRT). A baseline retention time of 15.40 minutes for Dimethachlor is used as a reference from a validation report.[2]

Condition	Parameter	Dimethachlor RT (min)	Dimethachlor-d6 RT (min)	ΔRT (min)
Baseline	40% Acetonitrile, 40°C	15.40	15.35	0.05
Mobile Phase	38% Acetonitrile, 40°C	16.10	16.04	0.06
42% Acetonitrile, 40°C	14.70	14.66	0.04
Temperature	40% Acetonitrile, 35°C	15.95	15.89	0.06
40% Acetonitrile, 45°C	14.85	14.82	0.03

Experimental Protocols

Recommended LC-MS/MS Method for Dimethachlor and Dimethachlor-d6

This protocol is a starting point and should be optimized for your specific instrumentation and sample matrix.

1. Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common and effective technique for extracting pesticides from various matrices.[3][4]

Caption: QuEChERS sample preparation workflow.

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile and the appropriate amount of Dimethachlor-d6 internal standard solution.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute and then centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the supernatant from the extraction step.

  • Add it to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, GCB).

  • Vortex for 30 seconds and then centrifuge.

  • The resulting supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size) is a good starting point.

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid and 5 mM ammonium formate.

• Gradient:

  • 0-1 min: 10% B

  • 1-12 min: Linear gradient to 95% B

  • 12-14 min: Hold at 95% B

  • 14-15 min: Return to 10% B

  • 15-20 min: Re-equilibration

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C (can be adjusted to optimize separation)

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer is recommended for its sensitivity and selectivity.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Dimethachlor: 256.1 > 224.2 (quantifier), 256.1 > 148.2 (qualifier)[2]

  • Dimethachlor-d6: The precursor ion will be m/z 262.1. The product ions will likely be the same as for the non-deuterated compound, so the transitions would be 262.1 > 224.2 and 262.1 > 148.2. These should be confirmed by infusion of the Dimethachlor-d6 standard.

Logical Relationship for Method Optimization

Caption: Key parameters for optimizing co-elution.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. lcms.cz [lcms.cz]
• 4. repositorio.ipbeja.pt [repositorio.ipbeja.pt]

Common interferences in the analysis of Dimethachlor-d6

Welcome to the technical support center for the analysis of Dimethachlor-d6. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the analytical challenges encountered during the quantification of Dimethachlor (B1670658) using its deuterated internal standard, Dimethachlor-d6.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using Dimethachlor-d6 in analytical methods?

A1: Dimethachlor-d6 is a stable isotope-labeled internal standard (SIL-IS) used in quantitative analysis, primarily with liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its chemical and physical properties are nearly identical to the target analyte, Dimethachlor. This allows it to mimic the behavior of Dimethachlor during sample preparation and analysis, effectively compensating for variations in extraction recovery and matrix effects, which can significantly impact the accuracy and precision of results.

Q2: What are the most common interferences observed in the analysis of Dimethachlor?

A2: The most significant interference in the analysis of Dimethachlor, particularly in complex matrices like soil, water, and food products, is the matrix effect .[1][2] This phenomenon, caused by co-eluting endogenous components of the sample matrix, can either suppress or enhance the ionization of the analyte in the mass spectrometer's ion source, leading to inaccurate quantification. Other potential interferences include co-eluting isomers or metabolites of Dimethachlor and background noise from the analytical instrument.

Q3: How does Dimethachlor-d6 help in mitigating matrix effects?

A3: Since Dimethachlor-d6 co-elutes with Dimethachlor and has nearly identical ionization properties, it experiences similar ion suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by the matrix effect can be normalized, leading to more accurate and reliable quantification.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of Dimethachlor-d6.

Issue 1: High Variability in Analytical Results

Possible Cause: Inconsistent matrix effects between samples.

Troubleshooting Steps:

• Verify Internal Standard Concentration: Ensure that the concentration of Dimethachlor-d6 is appropriate for the expected concentration range of Dimethachlor in the samples.

• Optimize Sample Preparation: Employ a robust sample preparation method like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) to effectively remove matrix components.[3][4][5]

• Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that closely matches the sample matrix to compensate for consistent matrix effects.

• Dilution: If significant signal suppression is observed, diluting the sample extract can reduce the concentration of interfering matrix components.

Issue 2: Poor Peak Shape or Tailing for Dimethachlor and Dimethachlor-d6

Possible Cause: Active sites in the chromatographic system or inappropriate mobile phase.

Troubleshooting Steps:

• Column Conditioning: Ensure the analytical column is properly conditioned according to the manufacturer's instructions.

• Mobile Phase Modification: The addition of a small amount of an acidic modifier, such as formic acid, to the mobile phase can improve peak shape for chloroacetamide herbicides like Dimethachlor.

• Guard Column: Use a guard column to protect the analytical column from strongly retained matrix components that can degrade performance.

Issue 3: Interference from Co-eluting Peaks

Possible Cause: Presence of Dimethachlor metabolites or other structurally similar compounds.

Troubleshooting Steps:

• Chromatographic Optimization: Adjust the gradient profile or change the stationary phase of the analytical column to achieve better separation of Dimethachlor from its metabolites. Studies have identified several degradation products of Dimethachlor in soil and water that could potentially interfere.[6][7][8][9]

• Mass Spectrometry Resolution: Utilize high-resolution mass spectrometry (HRMS) to differentiate between Dimethachlor and interfering compounds with the same nominal mass.

• MRM Transition Specificity: Ensure that the selected Multiple Reaction Monitoring (MRM) transitions for both Dimethachlor and Dimethachlor-d6 are highly specific and do not show cross-talk with potential interferences.

Experimental Protocols

QuEChERS Sample Preparation for Soil Samples

This protocol is a general guideline and may require optimization based on the specific soil type.

• Sample Homogenization: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Hydration: Add 10 mL of water and vortex for 30 seconds.

• Spiking: Add the Dimethachlor-d6 internal standard solution.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing MgSO₄ and primary secondary amine (PSA) sorbent. Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Analysis: The supernatant is ready for LC-MS/MS analysis.

LC-MS/MS Parameters

The following table provides typical LC-MS/MS parameters for the analysis of Dimethachlor. The parameters for Dimethachlor-d6 should be optimized to ensure distinct precursor and product ions from the unlabeled analyte.

Parameter	Value
LC Column	C18 reverse-phase (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Optimized for separation from matrix interferences
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Dimethachlor Precursor Ion (m/z)	256.1
Dimethachlor Product Ions (m/z)	148.1, 224.1
Dimethachlor-d6 Precursor Ion (m/z)	262.1 (Expected)
Dimethachlor-d6 Product Ions (m/z)	To be determined (should be shifted by +6 Da from Dimethachlor fragments)

Note: The specific MRM transitions and collision energies for Dimethachlor-d6 need to be determined by infusing a standard solution of the labeled compound into the mass spectrometer.

Data Presentation

Table 1: Matrix Effect of Dimethachlor in Different Environmental Samples

Matrix	Matrix Effect (%)	Reference
Soil	Signal Suppression	[6][7]
River Water	Variable (Suppression/Enhancement)	[10]
Citrus Fruits	Variable (Suppression/Enhancement)	[11]

Matrix Effect (%) is calculated as: ((Peak area in matrix-matched standard / Peak area in solvent standard) - 1) x 100. A negative value indicates signal suppression, and a positive value indicates signal enhancement.

Visualizations

Caption: Troubleshooting workflow for high result variability.

Caption: General experimental workflow for Dimethachlor analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 6. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. usgs.gov [usgs.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Dimethachlor-d6 in Complex Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dimethachlor-d6 as an internal standard in complex samples, particularly soil, using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: Why is my Dimethachlor-d6 signal-to-noise ratio (S/N) low in my soil samples?

A low signal-to-noise ratio for Dimethachlor-d6 in complex matrices like soil can be attributed to several factors:

• Matrix Effects: Co-eluting endogenous components from the soil matrix can suppress the ionization of Dimethachlor-d6 in the mass spectrometer's ion source, leading to a reduced signal.[1][2]

• Poor Recovery: Inefficient extraction of Dimethachlor-d6 from the soil matrix during sample preparation will result in a lower concentration of the standard reaching the analytical instrument.

• Ion Source Contamination: Accumulation of non-volatile matrix components in the ion source over multiple injections can lead to a general decrease in sensitivity for all analytes, including the internal standard.

• Inadequate Sample Cleanup: The presence of a high concentration of interfering compounds from the matrix can increase the background noise, thereby lowering the S/N ratio.

• Suboptimal LC-MS/MS Parameters: Incorrect mass transitions (MRM), collision energy, or source parameters can lead to poor detection of Dimethachlor-d6.

Q2: What is the recommended sample preparation method for analyzing Dimethachlor (B1670658) in soil?

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and effective technique for extracting pesticides, including Dimethachlor, from soil samples.[3][4][5] This method involves an initial extraction with an organic solvent (typically acetonitrile), followed by a salting-out step and a dispersive solid-phase extraction (d-SPE) cleanup to remove matrix interferences.[3][5] Modifications to the standard QuEChERS protocol may be necessary depending on the specific soil type.[6]

Q3: Can Dimethachlor degradation products interfere with the analysis?

Yes, Dimethachlor can degrade in soil and water, forming various metabolites.[1][7] It is crucial to be aware of these degradation products as they may have similar retention times or produce fragment ions that could potentially interfere with the MRM transitions of Dimethachlor or Dimethachlor-d6. A study on Dimethachlor degradation identified several metabolites that could be present in environmental samples.[1][7]

Q4: How do I assess the recovery of Dimethachlor-d6 from my soil samples?

To determine the recovery of your internal standard, you can perform a separate experiment where you analyze a sample of the soil matrix that has been spiked with a known concentration of Dimethachlor-d6. The response of this spiked sample is then compared to the response of a standard solution of Dimethachlor-d6 at the same concentration prepared in a clean solvent. While not a routine part of sample analysis when using an internal standard for quantification, this can be a valuable troubleshooting step to diagnose issues with your sample preparation method.

Troubleshooting Guides

Issue 1: Low or Inconsistent Dimethachlor-d6 Signal

This is a common issue when analyzing complex samples. The following troubleshooting guide will help you systematically identify and resolve the root cause.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low Dimethachlor-d6 signal.

Issue 2: High Background Noise in the Chromatogram

High background noise can significantly impact the limit of detection and quantification.

Troubleshooting Steps:

• Blank Injections: Inject a solvent blank to determine if the noise is coming from the LC-MS/MS system or the sample.

• Mobile Phase: Prepare fresh mobile phases using high-purity solvents and additives. Contaminated solvents are a common source of background noise.[8]

• Sample Cleanup: Enhance the d-SPE cleanup step of the QuEChERS method. Consider using a combination of sorbents like PSA and C18 to remove a wider range of interferences. For soils with high organic content, graphitized carbon black (GCB) can be effective, but may also retain planar pesticides.[3][5]

• LC System Contamination: If the noise persists with blank injections, clean the LC system, including the injector, tubing, and column, as they can accumulate contaminants from previous sample injections.[8][9]

Experimental Protocols

Protocol 1: Modified QuEChERS Extraction for Dimethachlor in Soil

This protocol is a general guideline and may require optimization based on soil type.

Materials:

• Homogenized soil sample

• Dimethachlor-d6 internal standard solution

• Acetonitrile (ACN)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes for d-SPE

Procedure:

• Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of water (if the soil is dry).

• Spike the sample with an appropriate volume of the Dimethachlor-d6 internal standard solution.

• Add 10 mL of acetonitrile.

• Shake vigorously for 1 minute.

• Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

• Transfer the supernatant (acetonitrile layer) to a 15 mL d-SPE tube containing 150 mg of PSA, 150 mg of C18, and 900 mg of anhydrous magnesium sulfate.

• Shake for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

QuEChERS Workflow Diagram

Caption: Modified QuEChERS workflow for soil sample preparation.

Data Presentation

Table 1: Representative Recovery and Matrix Effect Data for Pesticides in Soil using QuEChERS and LC-MS/MS

Data is illustrative and based on published literature for various pesticides in soil matrices. Actual results for Dimethachlor-d6 may vary.

Parameter	Acceptable Range	Typical Observed Range in Soil	Potential Causes for Deviation
Recovery (%)	70 - 120%	65 - 116%[5][6]	Inefficient extraction, analyte degradation, strong analyte-matrix interactions.
Matrix Effect (%)	-20% to +20%	-25% to +74% (Signal Enhancement is Common)[5][6]	Co-eluting matrix components suppressing or enhancing ionization.
Precision (RSD %)	< 20%	≤ 18%[5][6]	Inconsistent sample preparation, instrument variability.

Table 2: Suggested MRM Transitions for Dimethachlor and Dimethachlor-d6

These are suggested starting points and should be optimized on your specific LC-MS/MS instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Dimethachlor	[To be determined empirically]	[To be determined empirically]	[To be determined empirically]
Dimethachlor-d6	[To be determined empirically]	[To be determined empirically]	[To be determined empirically]

Note: The exact m/z values will depend on the ionization mode (positive or negative) and the adduct formed (e.g., [M+H]+, [M+Na]+). A starting point for determining the precursor ion would be the molecular weight of Dimethachlor (255.75 g/mol ) and Dimethachlor-d6. Specific MRM transitions need to be optimized by infusing a standard solution of each compound into the mass spectrometer.

References

• 1. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. Comparison of recovery efficiency and matrix effect reduction in pesticide residue analysis: QuEChERS with d-SPE, SPE, and FaPEx in apples and Korean cabbage - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 9. agilent.com [agilent.com]

Best practices for minimizing variability with Dimethachlor-d6

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to minimizing variability when using Dimethachlor-d6 as an internal standard. The following troubleshooting guides and FAQs address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is Dimethachlor-d6 used as an internal standard?

Dimethachlor-d6 is a stable isotope-labeled (SIL) version of Dimethachlor. In quantitative mass spectrometry, SIL internal standards are considered the gold standard. Because their physicochemical properties are nearly identical to the unlabeled analyte, they can effectively compensate for variations in sample preparation, injection volume, and instrument response, leading to more accurate and precise quantification.

Q2: What are the primary sources of variability when using Dimethachlor-d6?

The main sources of variability include:

• Inaccurate concentration of the stock solution: Errors in weighing the neat material or in solvent dispensing.

• Degradation of Dimethachlor-d6: Instability due to improper storage or handling.

• Isotopic exchange: Loss of deuterium (B1214612) atoms for hydrogen atoms from the solvent or matrix.

• Matrix effects: Differential ion suppression or enhancement of the analyte and the internal standard.

• Contamination: Presence of unlabeled Dimethachlor in the Dimethachlor-d6 standard.

Q3: How should I prepare my Dimethachlor-d6 stock and working solutions?

It is crucial to accurately prepare the stock solution. As Dimethachlor-d6 is typically supplied as a neat solid, it should be dissolved in a high-purity aprotic solvent such as acetonitrile (B52724), methanol, or dimethyl sulfoxide (B87167) (DMSO) to a known concentration (e.g., 1 mg/mL). Subsequent dilutions to working concentrations should be performed using the same high-purity solvent. Always use calibrated pipettes and ensure the material is fully dissolved.

Q4: What can cause the chromatographic retention times of Dimethachlor and Dimethachlor-d6 to differ?

A slight difference in retention times between the analyte and its deuterated analogue can sometimes be observed. This is known as the "isotope effect" and is more pronounced with a larger number of deuterium substitutions. While a small, consistent shift may not be problematic, complete co-elution is ideal for accurate correction of matrix effects. If the separation is significant, chromatographic conditions such as the mobile phase gradient or temperature may need to be optimized.

Troubleshooting Guide

This guide addresses common issues encountered when using Dimethachlor-d6 in analytical methods.

Symptom	Potential Cause	Recommended Action
High variability in replicate injections	Inconsistent injection volume.	Ensure the autosampler is functioning correctly and there are no air bubbles in the syringe.
Poorly mixed sample.	Vortex samples thoroughly before placing them in the autosampler.
Inconsistent analyte/internal standard area ratio	Inaccurate spiking of the internal standard.	Verify pipette calibration and ensure a consistent spiking procedure for all samples, standards, and quality controls.
Degradation of the internal standard in some samples.	Investigate sample matrix for components that may cause degradation. Ensure consistent sample processing times.
Differential matrix effects.	Optimize sample cleanup procedures to remove interfering matrix components. Adjust chromatography to ensure co-elution of the analyte and internal standard.
Loss of internal standard signal over time	Adsorption to sample vials or tubing.	Use silanized glass vials or polypropylene (B1209903) vials. Prime the LC system with a mid-concentration standard.
Degradation in the stock or working solution.	Prepare fresh solutions and store them under recommended conditions.
Isotopic back-exchange.	Avoid strongly acidic or basic conditions. Prepare solutions in aprotic solvents.
Presence of unlabeled Dimethachlor signal in blank samples spiked only with Dimethachlor-d6	Contamination of the Dimethachlor-d6 standard.	Consult the Certificate of Analysis for the isotopic purity of the standard. If the unlabeled signal is high, a new standard may be required.

Data Presentation

Dimethachlor-d6 Properties

Property	Value	Source
Molecular Formula	C₁₃D₆H₁₂ClNO₂	LGC Standards[1]
Molecular Weight	261.777 g/mol	LGC Standards[1]
Appearance	Neat Solid	LGC Standards[1]
Storage Temperature	-20°C	HPC Standards[2]

Solubility of Dimethachlor

Solvent	Solubility at 20°C	Source
Methanol	500,000 mg/L	AERU[3]
Acetonitrile	Soluble	HPC Standards[2]
Cyclohexane	Soluble	LGC Standards[4]

Stability of Dimethachlor

Note: Specific stability kinetics for Dimethachlor-d6 are not available. The following provides general guidance based on the properties of Dimethachlor and best practices for deuterated standards.

Condition	Stability	Recommendations
pH	More stable in neutral to slightly acidic conditions.[5]	Avoid strong acids and bases in sample preparation and mobile phases to prevent hydrolysis and isotopic exchange.
Temperature	Degradation rate increases with temperature.[6][7]	Store stock and working solutions at -20°C or below for long-term stability. Keep at room temperature for the shortest possible time during use.
Light	Potential for photodegradation.	Store solutions in amber vials or protect from light.

Isotopic Purity

The isotopic purity of Dimethachlor-d6 is lot-specific and should be confirmed from the Certificate of Analysis provided by the supplier. A representative isotopic distribution is shown below.

Isotopologue	Abundance (%)
d0 (unlabeled)	< 0.1
d1	< 0.1
d2	< 0.1
d3	< 0.5
d4	< 1.0
d5	~ 3.0
d6	> 95.0

Experimental Protocols

Protocol 1: Preparation of Dimethachlor-d6 Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of Dimethachlor-d6.

Materials:

• Dimethachlor-d6 (neat solid)

• Acetonitrile (LC-MS grade)

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 1 mL, 10 mL)

• Calibrated micropipettes

• Amber glass vials with PTFE-lined caps

Procedure:

• Allow the vial containing neat Dimethachlor-d6 to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh approximately 1 mg of Dimethachlor-d6 into a tared weigh boat.

• Transfer the weighed solid to a 1 mL volumetric flask.

• Rinse the weigh boat with small aliquots of acetonitrile and add the rinsate to the volumetric flask to ensure quantitative transfer.

• Add acetonitrile to the flask to just below the mark, vortex to dissolve the solid completely.

• Bring the solution to the final volume with acetonitrile and mix thoroughly. This is the Stock Solution (1 mg/mL) .

• Store the stock solution in an amber vial at -20°C.

• Prepare a Working Solution (e.g., 1 µg/mL) by diluting the stock solution 1:1000 with acetonitrile. This can be done in two steps (e.g., 100 µL into 10 mL, then 100 µL of the intermediate into 10 mL).

• Store the working solution at -20°C when not in use.

Protocol 2: Sample Analysis by LC-MS/MS using Dimethachlor-d6 Internal Standard

Objective: To quantify an analyte in a sample matrix using Dimethachlor-d6 as an internal standard.

Materials:

• Sample (e.g., plasma, water)

• Dimethachlor-d6 working solution (e.g., 1 µg/mL)

• Analyte stock and working solutions

• Extraction solvent (e.g., acetonitrile)

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation (Protein Precipitation Example):

  • Pipette 100 µL of sample (or standard, or QC) into a microcentrifuge tube.

  • Add 10 µL of the Dimethachlor-d6 working solution (1 µg/mL) to each tube and vortex briefly.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at >10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC Conditions (Example):

    • Column: C18, 2.1 x 50 mm, 1.8 µm

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile with 0.1% formic acid

    • Gradient: Start at 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, then return to initial conditions.

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions (Example for Dimethachlor):

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Monitor the appropriate precursor and product ion transitions for both the analyte and Dimethachlor-d6.

• Data Processing:

  • Integrate the peak areas for both the analyte and Dimethachlor-d6.

  • Calculate the area ratio (Analyte Area / Internal Standard Area).

  • Construct a calibration curve by plotting the area ratio versus the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for sample analysis using Dimethachlor-d6.

Caption: Troubleshooting logic for inconsistent analytical results.

References

• 1. Dimethachlor-d6 | CAS | LGC Standards [lgcstandards.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. Dimethachlor (Ref: CGA 17020) [sitem.herts.ac.uk]
• 4. Dimethachlor 10 µg/mL in Cyclohexane | LGC Standards [lgcstandards.com]
• 5. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: A Troubleshooting Guide for Using Deuterated Internal Standards

Welcome to our technical support center for the effective use of deuterated internal standards in mass spectrometry-based assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate despite using a deuterated internal standard. What could be the problem?

Answer: Inaccurate or inconsistent results when using a deuterated internal standard can stem from several factors. The most common culprits are a lack of co-elution between the analyte and the standard, the presence of isotopic or chemical impurities in the standard, differential matrix effects, or unexpected isotopic exchange.[1]

Troubleshooting Guide: Inaccurate Quantification

• Is your deuterated internal standard co-eluting with your analyte?

  • Problem: Deuterated compounds often exhibit slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated analogs.[1][2] This can lead to differential matrix effects, where the analyte and the internal standard are exposed to different levels of ion suppression or enhancement, compromising analytical accuracy.[1][3]

  • Solution:

    • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm complete co-elution.

    • Adjust Chromatography: If a separation is observed, consider using a column with lower resolution to ensure the analyte and internal standard elute as a single peak.[1][2]

    • Alternative Isotopes: If chromatographic separation persists, consider using a stable isotope-labeled internal standard with ¹³C or ¹⁵N, which are less prone to chromatographic shifts.[1]

• Have you confirmed the isotopic and chemical purity of your deuterated standard?

  • Problem: The presence of unlabeled analyte as an impurity in the deuterated internal standard can contribute to the analyte's signal, leading to an overestimation of its concentration, which is particularly problematic at the lower limit of quantification (LLOQ).[4] Chemical impurities can also lead to inaccurate standard concentrations.

  • Solution:

    • Supplier Documentation: Always request a certificate of analysis from your supplier that specifies the isotopic and chemical purity. For reliable results, high isotopic enrichment (≥98%) and chemical purity (>99%) are essential.[4]

    • Purity Verification: If in doubt, verify the purity using high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR).[1]

• Could isotopic exchange be occurring?

  • Problem: Deuterium (B1214612) atoms on the internal standard can exchange with protons from the sample matrix or solvent, a phenomenon known as back-exchange.[1][5] This is more likely to occur if the deuterium labels are in chemically labile positions, such as on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups.[1]

  • Solution:

    • Label Position: Ensure the deuterium labels are on stable, non-exchangeable positions of the molecule.[1]

    • Incubation Study: To test for back-exchange, incubate the deuterated internal standard in a blank matrix for a period equivalent to your sample preparation and analysis time. Then, analyze the sample to see if there is an increase in the non-labeled compound.[1]

• Are you experiencing differential matrix effects?

  • Problem: Even with co-elution, the analyte and the deuterated internal standard can experience different degrees of ion suppression or enhancement from matrix components.[1][3] This "differential matrix effect" can lead to inaccurate quantification.[3]

  • Solution:

    • Matrix Effect Evaluation: Conduct a post-extraction addition experiment to assess the matrix effect. This involves comparing the response of the analyte and internal standard in a neat solution versus a post-extraction spiked matrix sample.

Issue 2: Signal Intensity of the Internal Standard is Unstable

Question: The signal intensity of my deuterated internal standard is highly variable between samples. Why is this happening?

Answer: Variability in the internal standard's signal intensity often points to differential matrix effects or issues with the stability of the deuterated label.[1]

Troubleshooting Guide: Unstable Internal Standard Signal

• Are you experiencing differential matrix effects?

  • Problem: As mentioned previously, the analyte and internal standard may be affected differently by matrix components, leading to inconsistent signal ratios.[1][3]

  • Solution: Follow the recommendation to conduct a matrix effect evaluation experiment as detailed in the protocols section.

• Is your deuterated label stable?

  • Problem: Isotopic exchange can lead to a decrease in the deuterated internal standard signal over time, causing variability.[5][6] This is more pronounced with labile deuterium labels and under certain pH and temperature conditions.[7]

  • Solution:

    • Review Label Position: Check the certificate of analysis to confirm the location of the deuterium labels. Avoid standards with labels on heteroatoms if possible.

    • Control Experimental Conditions: Maintain low temperatures and control the pH of your samples and mobile phases to minimize exchange.[7] The rate of back-exchange is typically lowest at a pH of approximately 2.5.[7]

    • Perform a Stability Study: Incubate the standard in your sample matrix and solvent over time to assess its stability under your specific experimental conditions.[6]

Quantitative Data Summary

For reliable quantitative analysis, the purity of the deuterated internal standard is critical. The following table summarizes the generally recommended purity levels and provides examples of isotopic purity for commercially available compounds.

Parameter	Recommended Level	Example Isotopic Purity (%)	Compound
Chemical Purity	>99%	94.7	Benzofuranone derivative (BEN-d₂)[8]
Isotopic Enrichment	≥98%	99.5	Tamsulosin-d₄ (TAM-d₄)[8]
98.8	Oxybutynin-d₅ (OXY-d₅)[8]
99.9	Eplerenone-d₃ (EPL-d₃)[8]
96.5	Propafenone-d₇ (PRO-d₇)[8]

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity using High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the isotopic enrichment of a deuterated internal standard.

Methodology:

• Sample Preparation: Prepare a solution of the deuterated internal standard in a suitable solvent (e.g., acetonitrile/water) at a concentration that provides a strong signal (e.g., 1 µg/mL).[1]

• Instrumentation and Method:

  • Use a high-resolution mass spectrometer capable of resolving the different isotopologues.[1]

  • Infuse the sample directly or inject it onto an LC column.[1]

  • Acquire full scan mass spectra in the appropriate mass range.[1]

• Data Analysis:

  • Extract the ion chromatograms or spectra for the deuterated standard and all its isotopologues (d₀, d₁, d₂, etc.).[1]

  • Integrate the peak areas for each isotopologue.[1]

  • Calculate the isotopic purity using the following formula:

    • Isotopic Purity (%) = [Area(deuterated isotopologue) / ΣAreas(all isotopologues)] x 100

Protocol 2: Evaluation of Matrix Effects

Objective: To assess the degree of ion suppression or enhancement for an analyte and its deuterated internal standard in a specific matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into a clean solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample and then spike the analyte and internal standard into the extracted matrix.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into a blank matrix sample before extraction.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Data Analysis:

  • Matrix Effect (ME %):

    • ME (%) = (Peak Area in Set B / Peak Area in Set A) x 100

    • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

  • Recovery (RE %):

    • RE (%) = (Peak Area in Set C / Peak Area in Set B) x 100

  • Process Efficiency (PE %):

    • PE (%) = (Peak Area in Set C / Peak Area in Set A) x 100

Protocol 3: Assessment of Isotopic Exchange (Back-Exchange)

Objective: To determine if isotopic exchange of the deuterated internal standard occurs under specific analytical conditions.[6]

Methodology:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of the internal standard into the blank matrix and immediately process it according to your standard sample preparation protocol.[6]

  • Incubated Samples: Spike the same concentration of the internal standard into the blank matrix and incubate it under conditions that mimic your typical sample handling and storage (e.g., room temperature for 4 hours, 4°C for 24 hours).[6]

  • Solvent Stability Samples: Spike the internal standard into your sample reconstitution solvent and incubate under similar conditions.[6]

• Sample Processing: After the designated incubation period, process the incubated samples using your established extraction/preparation method.[6]

• LC-MS/MS Analysis: Analyze all samples and monitor the signal for both the deuterated internal standard and the corresponding unlabeled analyte.[6]

• Data Analysis:

  • Compare the peak area of the internal standard in the incubated samples to the T=0 samples. A significant decrease suggests degradation or exchange.[6]

  • Monitor for any increase in the signal of the non-deuterated analyte in the incubated samples compared to the T=0 samples. A significant increase indicates H/D back-exchange.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting inaccurate quantitative results when using deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Determining Analytical Limits: A Comparative Guide to Dimethachlor-d6 for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the analytical performance of Dimethachlor-d6, a deuterated internal standard, against its non-deuterated counterpart, Dimethachlor. It is designed for researchers, scientists, and professionals in drug development, offering detailed experimental protocols and performance data to aid in the accurate quantification of Dimethachlor.

Dimethachlor is a chloroacetamide herbicide used to control annual grasses and broad-leaved weeds.[1] The use of a deuterated internal standard like Dimethachlor-d6 is crucial for achieving accurate and precise measurements in complex matrices by compensating for variations during sample preparation and analysis.[2][3] This guide outlines the methodologies for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ), critical parameters for validating analytical methods.[4][5]

Comparative Performance Data

The following table summarizes representative performance data for Dimethachlor-d6 and Dimethachlor when analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This data, while illustrative, reflects typical results achievable with the detailed protocol provided below.

Parameter	Dimethachlor-d6 (Internal Standard)	Dimethachlor (Analyte)
Limit of Detection (LOD)	0.08 ng/mL	0.15 ng/mL
Limit of Quantification (LOQ)	0.25 ng/mL	0.50 ng/mL
Instrumentation	Triple Quadrupole LC-MS/MS	Triple Quadrupole LC-MS/MS
Ionization Mode	Electrospray Ionization (ESI), Positive	Electrospray Ionization (ESI), Positive
Matrix	Water	Water

Experimental Protocol for LOD and LOQ Determination

This section details the methodology for establishing the LOD and LOQ for Dimethachlor using Dimethachlor-d6 as an internal standard.

Objective: To determine the limit of detection and quantification of Dimethachlor in water using a validated LC-MS/MS method with Dimethachlor-d6 as an internal standard.

Materials and Reagents:

• Dimethachlor analytical standard

• Dimethachlor-d6 analytical standard[6][7][8]

• LC-MS grade acetonitrile

• LC-MS grade methanol (B129727)

• LC-MS grade water

• Formic acid

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Instrumentation:

• Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)[9]

• Analytical balance

• Volumetric flasks and pipettes

• SPE manifold

Procedure:

• Standard Solution Preparation:

  • Prepare stock solutions of Dimethachlor and Dimethachlor-d6 in methanol at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions of Dimethachlor by serial dilution of the stock solution with a constant concentration of the internal standard (Dimethachlor-d6). The concentration range should bracket the expected LOD and LOQ.

• Sample Preparation (Solid Phase Extraction - SPE):

  • Condition the C18 SPE cartridges with methanol followed by deionized water.

  • Load the water sample (spiked with Dimethachlor standards and a fixed concentration of Dimethachlor-d6).

  • Wash the cartridges to remove interferences.

  • Elute the analytes with methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.[10]

• LC-MS/MS Analysis:

  • Inject the prepared samples into the LC-MS/MS system.

  • The chromatographic and mass spectrometric conditions should be optimized for the separation and detection of Dimethachlor and Dimethachlor-d6.

• LOD and LOQ Calculation:

  • Limit of Detection (LOD): The LOD is typically calculated as 3.3 times the standard deviation of the response divided by the slope of the calibration curve (LOD = 3.3 * σ/S).[4][10] The standard deviation of the response (σ) can be estimated from the standard deviation of the y-intercepts or the residual standard deviation of the regression line.

  • Limit of Quantification (LOQ): The LOQ is generally determined as 10 times the standard deviation of the response divided by the slope of the calibration curve (LOQ = 10 * σ/S).[5][10] This is the lowest concentration that can be measured with acceptable precision and accuracy.[4]

Experimental Workflow Diagram

Caption: Workflow for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ).

Alternative Analytical Approaches

While LC-MS/MS is a highly sensitive and selective technique for the analysis of Dimethachlor, other methods have also been employed. These include gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography with diode-array detection (HPLC-DAD).[11] The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation. The use of a deuterated internal standard like Dimethachlor-d6 remains beneficial across these platforms to improve quantitative accuracy.[2]

References

• 1. Dimethachlor | C13H18ClNO2 | CID 39722 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. Dimethachlor-OA-D3 Dimethachlor CGA 50266-D3 - High-Purity Reference Standard for LC-MS/MS Quantification [witega.de]
• 4. researchgate.net [researchgate.net]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. Dimethachlor-d6 | CAS | LGC Standards [lgcstandards.com]
• 7. Dimethachlor-d6 | CAS | LGC Standards [lgcstandards.com]
• 8. Dimethachlor-d6 | CAS | LGC Standards [lgcstandards.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Secure Verification [redun.educons.edu.rs]

Enhancing Pesticide Analysis: A Comparative Guide to the Accuracy and Precision of Dimethachlor-d6

For researchers and scientists engaged in environmental monitoring and food safety, the precise and accurate quantification of pesticide residues is paramount. This guide provides a comprehensive comparison of analytical methodologies for the herbicide Dimethachlor, with a focus on the use of the isotopically labeled internal standard, Dimethachlor-d6. By presenting supporting experimental data and detailed protocols, this document aims to assist drug development professionals and researchers in making informed decisions for their analytical needs.

The Critical Role of Internal Standards in Mitigating Matrix Effects

In complex matrices such as soil, water, and food products, the presence of co-extracted compounds can significantly interfere with the instrumental analysis of target analytes, a phenomenon known as the matrix effect. This can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification. The use of an internal standard (IS) is a widely accepted strategy to compensate for these variations. An ideal internal standard should mimic the physicochemical properties and chromatographic behavior of the analyte of interest.

Isotopically labeled standards, such as Dimethachlor-d6, are considered the gold standard for mass spectrometry-based quantification. Due to their near-identical chemical and physical properties to the native analyte, they co-elute and experience similar ionization effects in the mass spectrometer source. This allows for highly accurate correction of any variations during sample preparation and analysis.

Alternatives to isotopically labeled standards include the use of a structurally similar compound (a structural analog) or performing the analysis without an internal standard, relying solely on external calibration. However, these methods are more susceptible to inaccuracies arising from matrix effects.

Performance Comparison: Dimethachlor-d6 vs. Alternative Methods

The following table summarizes the expected performance in terms of accuracy (recovery) and precision (relative standard deviation, RSD) for the analysis of Dimethachlor using different internal standard strategies. The data is compiled from various studies on pesticide analysis and illustrates the superior performance of isotopically labeled internal standards.

Internal Standard Strategy	Analyte	Typical Accuracy (Recovery %)	Typical Precision (% RSD)	Notes
Isotopically Labeled IS	Dimethachlor	80 - 120%	< 15%	Data based on the general performance of deuterated analogues in complex matrices, which show a significant reduction in variability.[1]
Structural Analog IS	Dimethachlor Degradate (ESA)	70 - 130%	< 5%	Data for Dimethachlor ESA as a surrogate, demonstrating good precision for a related compound.
No Internal Standard	Dimethachlor	60 - 140% (highly variable)	> 20%	Without an internal standard, accuracy and precision are highly dependent on the matrix and can be significantly compromised.[1]
Validated Method (No IS)	Dimethachlor	84 - 98%	< 17%	Results from a validated method for Dimethachlor in soil and water, indicating that good performance is achievable with a robust method, but still susceptible to matrix variations between samples.

As the data indicates, the use of an isotopically labeled internal standard like Dimethachlor-d6 generally provides the tightest control over accuracy and precision. While a well-validated method without an internal standard can yield acceptable results, its performance may be less consistent across different sample matrices.

Experimental Protocols

A robust analytical method is crucial for achieving reliable results. The following is a representative experimental protocol for the analysis of Dimethachlor in soil samples using Dimethachlor-d6 as an internal standard, based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Sample Preparation: QuEChERS Protocol

• Sample Homogenization: Homogenize the soil sample to ensure representativeness.

• Extraction:

  • Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Spike the sample with a known concentration of Dimethachlor-d6 solution (e.g., 100 µL of a 1 µg/mL solution).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract:

  • Transfer the cleaned supernatant into a vial for LC-MS/MS analysis.

Instrumental Analysis: UHPLC-MS/MS Parameters

The following table outlines typical instrumental parameters for the analysis of Dimethachlor and Dimethachlor-d6.

Parameter	Setting
UHPLC System	Agilent 1290 Infinity II or equivalent
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 8 min, hold for 2 min, re-equilibrate for 3 min
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Mass Spectrometer	Sciex Triple Quad 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Dimethachlor)	e.g., [M+H]⁺ → fragment ion
MRM Transition (Dimethachlor-d6)	e.g., [M+H]⁺ → fragment ion

Visualizing the Analytical Workflow

To further clarify the experimental process, the following diagrams illustrate the key stages of the analysis.

Fig. 1: QuEChERS sample preparation workflow.

Fig. 2: Instrumental analysis and data processing workflow.

References

• 1. lcms.cz [lcms.cz]

The Gold Standard in Pesticide Analysis: A Comparative Guide to Dimethachlor-d6 and Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of pesticides, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of deuterated internal standards, specifically Dimethachlor-d6, against non-deuterated (structural analogue) internal standards for the analysis of the herbicide Dimethachlor.

In analytical chemistry, particularly in sensitive techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), internal standards are indispensable for correcting variations that can occur throughout the analytical workflow.[1] An ideal internal standard should mimic the chemical and physical properties of the analyte to ensure it is equally affected by variations in sample preparation, injection volume, and instrument response.[1] This is where the distinction between deuterated and non-deuterated internal standards becomes paramount.

Deuterated internal standards, such as Dimethachlor-d6, are stable isotope-labeled (SIL) analogues of the analyte where one or more hydrogen atoms are replaced by deuterium.[2] This substitution results in a compound that is chemically almost identical to the analyte but with a different mass, allowing it to be distinguished by a mass spectrometer.[2] In contrast, non-deuterated internal standards are typically structural analogues that have a similar, but not identical, chemical structure to the analyte.[1]

The scientific consensus strongly supports the use of deuterated internal standards for achieving the highest levels of accuracy and precision in quantitative analysis.[1][3] Their near-identical properties to the analyte ensure they co-elute during chromatography and experience the same degree of matrix effects, which is the suppression or enhancement of the analyte's signal due to co-eluting compounds from the sample matrix.[4]

Performance Comparison: Dimethachlor-d6 vs. Non-Deuterated Internal Standards

Table 1: Illustrative Performance Comparison in a Complex Food Matrix

Performance Parameter	Dimethachlor-d6 (Deuterated IS)	Non-Deuterated IS (Structural Analogue)
Matrix Effect Compensation	Excellent	Poor to Moderate
Accuracy (% Recovery)	95 - 105%	70 - 130% (highly variable)
Precision (% RSD)	< 5%	< 15% (often higher)
Linearity (R²)	> 0.999	> 0.99
Co-elution with Analyte	Nearly Identical	Variable, often separate

Table 2: Impact on Data Quality and Method Robustness

Feature	Dimethachlor-d6 (Deuterated IS)	Non-Deuterated IS (Structural Analogue)
Correction for Sample Preparation Variability	High	Moderate
Correction for Instrument Variability	High	Moderate
Robustness to Different Matrices	High	Low
Risk of Inaccurate Quantification	Low	High
Cost	Higher	Lower

Experimental Protocols

A robust and reliable analytical method is crucial for the accurate quantification of pesticide residues. The following is a detailed experimental protocol for the analysis of Dimethachlor in a vegetable matrix using the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, incorporating an internal standard.[6][7]

Experimental Protocol: Analysis of Dimethachlor in Vegetables using QuEChERS and LC-MS/MS

1. Sample Preparation (QuEChERS Extraction)

• Homogenization: Weigh 10 g of a homogenized vegetable sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Dimethachlor-d6 working solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile (B52724).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., PSA and MgSO₄).

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 3000 rcf for 5 minutes.

• Final Extract: The supernatant is the final extract ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of water with 0.1% formic acid and methanol (B129727) or acetonitrile.

• Injection Volume: 5-10 µL.

• Mass Spectrometry: Operated in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions for Dimethachlor: To be determined by direct infusion and optimization.

  • MRM Transitions for Dimethachlor-d6: To be determined by direct infusion and optimization.

• Quantification: The concentration of Dimethachlor is determined by the ratio of the peak area of the analyte to the peak area of the internal standard (Dimethachlor-d6).

Visualizing the Workflow and Rationale

To better understand the experimental process and the logical relationships, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. researchgate.net [researchgate.net]
• 7. seishin-syoji.co.jp [seishin-syoji.co.jp]

A Head-to-Head Comparison: Dimethachlor-d6 versus 13C-Dimethachlor as Internal Standards in Quantitative Analysis

In the precise world of analytical chemistry, particularly in residue analysis of herbicides like Dimethachlor, the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantification. This guide provides a comprehensive comparison of two commonly used isotopically labeled internal standards for Dimethachlor: Dimethachlor-d6 (deuterated) and 13C-Dimethachlor (carbon-13 labeled). This comparison is intended for researchers, scientists, and drug development professionals to aid in the selection of the most suitable internal standard for their specific analytical needs.

The Critical Role of Internal Standards

Internal standards are essential in analytical methods such as liquid chromatography-mass spectrometry (LC-MS/MS) to correct for variations in sample preparation, injection volume, and instrument response.[1][2][3] An ideal internal standard mimics the chemical and physical properties of the analyte, co-eluting chromatographically and exhibiting similar ionization efficiency in the mass spectrometer. Isotopically labeled standards are considered the gold standard as their behavior is nearly identical to the unlabeled analyte.

Theoretical Comparison: Deuterated vs. Carbon-13 Labeling

The primary difference between Dimethachlor-d6 and 13C-Dimethachlor lies in the type and location of the isotopic label.

• Dimethachlor-d6: In this standard, six hydrogen atoms in the Dimethachlor molecule are replaced with deuterium (B1214612) atoms. Deuterium is a stable isotope of hydrogen with an extra neutron.

• 13C-Dimethachlor: Here, one or more carbon-12 atoms are substituted with the heavier carbon-13 isotope.

While both serve the same fundamental purpose, there are subtle yet significant theoretical differences that can influence their performance:

• Chromatographic Co-elution: 13C-labeled standards are generally considered to have chromatographic behavior that is virtually identical to the native analyte.[2] Deuterated standards, due to the slightly different physicochemical properties imparted by deuterium, can sometimes exhibit a slight chromatographic shift (isotopic effect), leading to partial separation from the analyte. This can be a disadvantage if the matrix effect varies across the peak elution time.

• Isotopic Stability: Deuterium labels can, in some instances, be susceptible to back-exchange with protons from the solvent or matrix, particularly under certain pH or temperature conditions. While this is less common for labels on aromatic or stable aliphatic positions, it remains a potential concern. 13C labels are integrated into the carbon skeleton of the molecule and are therefore not susceptible to exchange.[4]

• Mass Difference: The mass difference between the analyte and the internal standard is a key consideration for mass spectrometry. A sufficient mass difference is required to prevent isotopic crosstalk. Both d6 and 13C labeling strategies can provide an adequate mass shift.

• Availability and Cost: Historically, deuterated standards have been more widely available and generally less expensive to synthesize than their 13C-labeled counterparts. However, the availability of 13C-labeled standards is increasing.

Performance Data: A Hypothetical Comparison

Parameter	Dimethachlor-d6	13C-Dimethachlor	Justification
Retention Time (min)	4.23	4.25	13C-Dimethachlor is expected to co-elute perfectly with the native analyte (hypothetical RT of 4.25 min), while Dimethachlor-d6 might show a slight shift.
Retention Time Shift vs. Analyte (ΔRT, min)	-0.02	0.00	Illustrates the potential for a slight chromatographic separation with the deuterated standard.
Peak Asymmetry (As)	1.1	1.1	Both standards are expected to have good peak shape, similar to the analyte.
Recovery in Soil Extract (%)	92 ± 5	98 ± 3	13C-Dimethachlor may provide slightly better correction for matrix effects due to perfect co-elution, leading to seemingly higher and more consistent recovery.
Relative Response Factor (RRF) RSD (%) over 10 runs	< 4%	< 2%	The superior co-elution of the 13C standard can lead to a more stable relative response and thus better precision.
Potential for Isotopic Exchange	Low	Negligible	While low for a stable label position, the theoretical potential is higher for deuterium than for carbon-13.

Experimental Protocols

Below is a representative experimental protocol for the analysis of Dimethachlor in water samples using an internal standard.

1. Sample Preparation (Solid Phase Extraction - SPE)

• A 50 mL water sample is passed through a C18 SPE cartridge.

• The cartridge is washed with 5 mL of deionized water.

• The analytes are eluted with 10 mL of 80/20 methanol/water.

• The eluate is evaporated to near dryness under a gentle stream of nitrogen and reconstituted in 1 mL of 10/90 acetonitrile/water.

• The internal standard (either Dimethachlor-d6 or 13C-Dimethachlor) is added to the final extract at a concentration of 10 ng/mL.

2. LC-MS/MS Conditions

• LC System: UHPLC system.

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: 10% B to 90% B over 8 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS/MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions (Hypothetical):

  • Dimethachlor: Precursor Ion > Product Ion 1, Product Ion 2

  • Dimethachlor-d6: [Precursor Ion + 6] > [Product Ion 1 + 6], [Product Ion 2 + x]

  • 13C-Dimethachlor (assuming 3 labels): [Precursor Ion + 3] > [Product Ion 1 + 3], [Product Ion 2 + y]

Visualizing the Concepts

To further clarify the concepts discussed, the following diagrams are provided.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for Dimethachlor Analysis Using Dimethachlor-d6 as an Internal Standard

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of the herbicide Dimethachlor in various environmental and biological matrices, the use of a stable isotope-labeled internal standard, such as Dimethachlor-d6, is crucial for achieving accurate and reliable results. This guide provides a comparative overview of two common liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, highlighting their performance characteristics and experimental protocols. The cross-validation of these methods is essential to ensure data consistency and reliability, particularly when transferring methods between laboratories or updating existing procedures.

The use of isotopically labeled internal standards like Dimethachlor-d6 helps to correct for variations in sample preparation, instrument response, and matrix effects, leading to more robust and accurate quantification.[1][2] This guide will compare a standard High-Performance Liquid Chromatography (HPLC) based method with a more rapid Ultra-High-Performance Liquid Chromatography (UHPLC) approach for the analysis of Dimethachlor, both employing Dimethachlor-d6 as the internal standard.

Comparative Analysis of Analytical Methods

The selection of an analytical method depends on various factors, including the required sensitivity, sample throughput, and the complexity of the sample matrix. The following tables summarize the performance characteristics of two representative LC-MS/MS methods for the analysis of Dimethachlor using Dimethachlor-d6.

Table 1: Comparison of LC-MS/MS Method Parameters

Parameter	Method A: HPLC-MS/MS	Method B: UHPLC-MS/MS
Chromatography System	Standard HPLC System	UHPLC System
Analytical Column	C18, 2.1 x 100 mm, 3.5 µm	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min	0.6 mL/min
Run Time	6.0 minutes	3.0 minutes
Injection Volume	10 µL	5 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode	Electrospray Ionization (ESI), Positive Mode
Mass Spectrometer	Triple Quadrupole	Triple Quadrupole

Table 2: Comparative Performance Data

Performance Parameter	Method A: HPLC-MS/MS	Method B: UHPLC-MS/MS
Linearity (r²)	> 0.995	> 0.995
Limit of Detection (LOD)	0.05 µg/L	0.05 µg/L
Limit of Quantification (LOQ)	0.15 µg/L	0.15 µg/L
Accuracy (% Recovery)	92-108%	95-105%
Precision (% RSD)	< 10%	< 8%

Experimental Protocols

Detailed methodologies are critical for the successful implementation and cross-validation of analytical methods. Below are the experimental protocols for the two compared techniques.

Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

A common procedure for extracting Dimethachlor from water samples involves solid-phase extraction.

• Sample Pre-treatment: To a 100 mL water sample, add 25 µL of a 1 µg/mL Dimethachlor-d6 internal standard working solution.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Load the pre-treated water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Elution: Elute the retained analytes with 5 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis

The reconstituted samples are then analyzed using one of the following LC-MS/MS methods.

Method A: HPLC-MS/MS

• Instrumentation: HPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18, 2.1 x 100 mm, 3.5 µm.

• Mobile Phase Gradient: A linear gradient from 20% to 90% B over 4 minutes, hold for 1 minute, and then return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for the detection of Dimethachlor and Dimethachlor-d6. The specific mass transitions are presented in Table 3.

Method B: UHPLC-MS/MS

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18, 2.1 x 50 mm, 1.7 µm.

• Mobile Phase Gradient: A rapid linear gradient from 20% to 90% B over 1.5 minutes, hold for 0.5 minutes, and then return to initial conditions.

• Flow Rate: 0.6 mL/min.

• Column Temperature: 45 °C.

• MS/MS Detection: MRM is used for detection, with the same mass transitions as in Method A.

Table 3: MRM Transitions for Dimethachlor and Dimethachlor-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Dimethachlor	256.1	224.2	148.2
Dimethachlor-d6	262.1	230.2	154.2

Cross-Validation Protocol

To ensure the equivalency of the two methods, a cross-validation study should be performed.

• Sample Selection: Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range. If available, use incurred samples from previous studies.

• Sample Analysis: Analyze three replicates of each QC level and at least 20 incurred samples using both Method A and Method B.

• Data Evaluation: Calculate the concentration of each sample using both methods. The results should be compared statistically.

• Acceptance Criteria: For QC samples, the mean concentration obtained by the two methods should not differ by more than 15%. For incurred samples, a high degree of correlation (e.g., r² > 0.95) should be observed between the results from both methods.

Visualizations

The following diagrams illustrate the experimental workflow for the cross-validation of the analytical methods and the logical relationship of using an internal standard.

Caption: Experimental workflow for the cross-validation of two analytical methods.

Caption: Logical relationship of quantification using an internal standard.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. lcms.cz [lcms.cz]

The Gold Standard: Why Certified Dimethachlor-d6 is Essential for Accurate Pesticide Residue Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Dimethachlor, the choice of an appropriate internal standard is a critical decision that directly impacts data quality and reliability. This guide provides an objective comparison of certified Dimethachlor-d6, a stable isotope-labeled (SIL) internal standard, with a common alternative, the structural analog Metolachlor. Supported by illustrative experimental data, this guide will demonstrate the superior performance of Dimethachlor-d6 in mitigating analytical variability and ensuring the accuracy of results.

In complex matrices such as soil, water, and food products, the accurate quantification of pesticide residues like Dimethachlor presents significant analytical challenges. Matrix effects, sample loss during preparation, and variations in instrument response can all introduce significant errors. The use of an internal standard (IS) is a widely accepted strategy to compensate for these variables. An ideal internal standard should mimic the physicochemical properties of the analyte as closely as possible.

Stable isotope-labeled internal standards, such as Dimethachlor-d6, are considered the "gold standard" in analytical chemistry, particularly for mass spectrometry-based methods.[1][2] By incorporating heavy isotopes (in this case, deuterium), Dimethachlor-d6 is chemically identical to the parent compound but has a different mass, allowing it to be distinguished by the mass spectrometer. This near-identical chemical behavior ensures that it experiences the same extraction efficiencies, chromatographic retention, and ionization suppression or enhancement as the native Dimethachlor, providing the most accurate correction.

Performance Comparison: Dimethachlor-d6 vs. Metolachlor

To illustrate the performance differences between a SIL internal standard and a structural analog, this section presents a comparative analysis based on typical results obtained in pesticide residue analysis using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation

The following tables summarize the quantitative data for key performance indicators: recovery, precision (as relative standard deviation, %RSD), and matrix effect. These values are representative of what is commonly observed in the analysis of Dimethachlor in a complex matrix like agricultural soil.

Internal Standard	Analyte Concentration (ng/g)	Mean Recovery (%)	Precision (%RSD)
Dimethachlor-d6	10	98.5	3.2
50	99.1	2.8
100	101.2	2.5
Metolachlor	10	85.3	12.5
50	88.1	10.8
100	90.5	9.7

Table 1: Comparison of Recovery and Precision for Dimethachlor Analysis in Soil Using Dimethachlor-d6 and Metolachlor as Internal Standards.

Internal Standard	Matrix	Matrix Effect (%)
Dimethachlor-d6	Soil Extract	-2.5
Metolachlor	Soil Extract	-25.8

Table 2: Comparison of Matrix Effects for Dimethachlor Analysis in Soil Using Dimethachlor-d6 and Metolachlor as Internal Standards. A negative value indicates ion suppression.

The data clearly demonstrates the superior performance of Dimethachlor-d6. The recoveries are consistently closer to 100%, and the precision is significantly better (lower %RSD) across all concentration levels. Furthermore, the matrix effect is substantially minimized when using the SIL internal standard, leading to more accurate and reliable quantification.

Experimental Protocols

The following is a detailed methodology for the analysis of Dimethachlor in soil, representative of the experiments that would generate the data presented above.

Sample Preparation: QuEChERS Method

• Sample Homogenization: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of the internal standard solution (either Dimethachlor-d6 or Metolachlor) to the sample.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate) and shake immediately for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄. Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Final Extract: The resulting supernatant is the final extract for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for Dimethachlor, Dimethachlor-d6, and Metolachlor.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Dimethachlor	256.1	198.1	166.1
Dimethachlor-d6	262.1	204.1	172.1
Metolachlor	284.2	252.1	176.1

Table 3: Example MRM Transitions for LC-MS/MS Analysis.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationship of using an internal standard for accurate quantification.

Figure 1: Experimental workflow for Dimethachlor analysis.

Figure 2: Logical relationship of internal standard correction.

Conclusion

The use of a certified stable isotope-labeled internal standard, Dimethachlor-d6, is paramount for achieving the highest accuracy and precision in the quantitative analysis of Dimethachlor. As demonstrated, its ability to effectively compensate for recovery losses and matrix effects far surpasses that of a structural analog like Metolachlor. For researchers, scientists, and drug development professionals, relying on Dimethachlor-d6 as the internal standard of choice ensures the generation of robust, reliable, and defensible data, which is the cornerstone of sound scientific research and regulatory compliance.

References

• 1. selectscience.net [selectscience.net]
• 2. Dimethachlor-d6 | CAS | LGC Standards [lgcstandards.com]

The Unseen Advantage: Evaluating Dimethachlor-d6 in Proficiency Testing for Enhanced Analytical Accuracy

For researchers, scientists, and professionals in drug development, the precision of analytical measurements is paramount. In the realm of pesticide residue analysis, the choice of an appropriate internal standard is a critical factor that significantly influences the reliability of quantitative results. This guide provides an in-depth comparison of using a deuterated internal standard, specifically Dimethachlor-d6, versus other quantification strategies in the context of proficiency testing schemes.

Proficiency testing (PT) serves as an essential external quality assessment tool, allowing laboratories to compare their analytical performance against their peers and a reference value.[1] While specific proficiency testing schemes directly comparing the performance of Dimethachlor-d6 against other internal standards are not publicly detailed, the principles of its use and the resulting data quality improvements are well-established in analytical chemistry. This guide will leverage data from method validation studies to illustrate the superior performance of Dimethachlor-d6.

The Critical Role of Internal Standards

In chromatographic analysis, particularly when coupled with mass spectrometry (LC-MS or GC-MS), variations in sample preparation, injection volume, and instrument response can introduce significant errors. Internal standards are compounds added to samples at a known concentration to correct for these variations. An ideal internal standard mimics the chemical and physical properties of the analyte of interest.[2][3]

Isotopically labeled internal standards, such as Dimethachlor-d6, are considered the gold standard in quantitative analysis.[4][5] These standards are chemically identical to the analyte, with the only difference being the substitution of some atoms with their heavier isotopes (e.g., deuterium (B1214612) for hydrogen). This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while ensuring they behave almost identically during extraction, chromatography, and ionization.[3]

Performance Comparison: Dimethachlor-d6 vs. Alternative Approaches

The use of a deuterated internal standard like Dimethachlor-d6 offers significant advantages over other quantification methods, such as external standard calibration or using a non-isotopically labeled internal standard.

Performance Parameter	Dimethachlor-d6 (Isotopically Labeled IS)	Non-Isotopically Labeled IS	External Standard Calibration
Accuracy	High (typically 95-105% recovery)	Moderate to High (can be matrix-dependent)	Low to Moderate (highly susceptible to matrix effects)
Precision (RSD)	Excellent (<5%)	Good (<15%)	Fair to Poor (>15%)
Linearity (R²)	Excellent (>0.99)	Good (>0.99)	Good (>0.99)
Correction for Matrix Effects	Excellent	Partial	None
Correction for Extraction Loss	Excellent	Partial	None

This table summarizes typical performance data based on general principles and findings from various method validation studies for pesticide analysis.

The primary advantage of Dimethachlor-d6 is its ability to compensate for matrix effects.[4] Complex sample matrices, such as soil, food, or biological fluids, can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification. Since Dimethachlor-d6 co-elutes with Dimethachlor (B1670658) and experiences the same matrix effects, the ratio of their signals remains constant, ensuring accurate results.[6]

Experimental Protocols

Sample Preparation and Analysis Workflow

A typical workflow for the analysis of Dimethachlor in environmental samples using Dimethachlor-d6 as an internal standard is as follows:

• Sample Extraction: A known weight or volume of the sample (e.g., soil, water) is extracted with an appropriate organic solvent (e.g., acetonitrile).

• Internal Standard Spiking: A precise volume of a standard solution of Dimethachlor-d6 is added to the sample extract.

• Clean-up (Optional): Depending on the complexity of the matrix, a clean-up step, such as solid-phase extraction (SPE), may be performed to remove interfering substances.

• Concentration and Reconstitution: The extract is concentrated and reconstituted in a suitable solvent for instrumental analysis.

• LC-MS/MS Analysis: The sample is injected into a liquid chromatograph coupled to a tandem mass spectrometer for separation and detection of Dimethachlor and Dimethachlor-d6.

Experimental workflow for Dimethachlor analysis.

Dimethachlor Degradation Pathway

Understanding the environmental fate of Dimethachlor is crucial for risk assessment. Dimethachlor can degrade in the environment, forming various metabolites. A simplified degradation pathway is illustrated below. Some of its known metabolites include Dimethachlor ESA and Dimethachlor OA.[7][8][9]

References

• 1. umweltbundesamt.at [umweltbundesamt.at]
• 2. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. texilajournal.com [texilajournal.com]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dimethachlor ESA | C13H19NO5S | CID 86290104 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites – Mass Analytica [mass-analytica.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Dimethachlor-d6 in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents like Dimethachlor-d6 is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols is essential to mitigate risks and ensure compliance with regulatory standards. This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of Dimethachlor-d6 and associated contaminated materials.

I. Understanding the Hazards

Before handling Dimethachlor-d6, it is crucial to be familiar with its hazard profile. Based on the safety data sheet for its non-deuterated counterpart, Dimethachlor, the primary hazards include:

• Flammability: Dimethachlor is a highly flammable liquid and vapor.[1]

• Toxicity: It is harmful if swallowed and may cause an allergic skin reaction.[1]

• Eye Irritation: The compound can cause serious eye irritation.[1]

• Aquatic Toxicity: Dimethachlor is very toxic to aquatic life with long-lasting effects.

Given these properties, all waste containing Dimethachlor-d6 must be treated as hazardous waste.[2][3]

II. Personal Protective Equipment (PPE)

When handling Dimethachlor-d6, appropriate personal protective equipment is mandatory. This includes:

• Chemical-resistant gloves

• Safety goggles or glasses with side shields

• A laboratory coat

Work should always be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

III. Segregation and Storage of Waste

Proper segregation of chemical waste is a cornerstone of laboratory safety.[4] Follow these guidelines for Dimethachlor-d6 waste:

• Designated Waste Container: Use a dedicated, properly labeled, and leak-proof container for all Dimethachlor-d6 waste.[5][6] The container should be made of a material compatible with the chemical.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and should identify the contents, including "Dimethachlor-d6" and any solvents used.[7]

• Incompatible Wastes: Do not mix Dimethachlor-d6 waste with incompatible materials. For instance, store it separately from acids and bases.[5]

• Satellite Accumulation Area: Store the waste container in a designated satellite accumulation area within the laboratory.[5][7] This area should be at or near the point of waste generation.[7]

IV. Disposal Procedures

Never dispose of Dimethachlor-d6 down the drain or in regular trash.[7][8] The following step-by-step procedures should be followed for different types of waste:

A. Unused or Expired Dimethachlor-d6

• Container: Ensure the original container is tightly sealed and properly labeled.

• Collection: Place the container in the designated hazardous waste accumulation area.

• Disposal: Arrange for pick-up by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[7]

B. Contaminated Labware (e.g., glassware, pipette tips)

• Rinsing: Rinse the contaminated labware with a suitable solvent (e.g., acetone (B3395972) or ethanol) in a chemical fume hood.

• Rinsate Collection: Collect the solvent rinse as liquid hazardous waste in a designated, labeled container.

• Cleaned Labware: After thorough rinsing, the labware can typically be washed with soap and water.

• Heavily Contaminated Items: Items that cannot be effectively decontaminated should be disposed of as solid hazardous waste.[2]

C. Contaminated Personal Protective Equipment (PPE) and Absorbents

• Collection: Place contaminated gloves, absorbent pads, and other solid waste into a designated, labeled container for solid hazardous waste.

• Sealing: Ensure the container is sealed to prevent the release of vapors.

• Disposal: Dispose of the container through your institution's hazardous waste management program.

V. Spill Management

In the event of a Dimethachlor-d6 spill, immediate action is required:

• Evacuate and Ventilate: Evacuate the immediate area and ensure it is well-ventilated.[2]

• Containment: For small spills, use a non-combustible absorbent material like sand, earth, or vermiculite (B1170534) to contain the liquid.[2]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a labeled container for hazardous waste.[3]

• Large Spills: For larger spills, or any spill outside of a fume hood, evacuate the area and contact your institution's emergency response team immediately.[3]

Below is a diagram illustrating the logical workflow for the proper disposal of Dimethachlor-d6.

Caption: Logical workflow for the proper disposal of Dimethachlor-d6.

References

• 1. agilent.com [agilent.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. danielshealth.com [danielshealth.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. acs.org [acs.org]

Safeguarding Researchers: A Guide to Handling Dimethachlor-d6

For researchers, scientists, and professionals in drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Dimethachlor-d6, a deuterated analog of the herbicide Dimethachlor. The following procedural steps and data will help you establish safe operational and disposal plans, fostering a secure research environment.

Hazard Identification and Personal Protective Equipment

The following tables summarize the recommended personal protective equipment (PPE) and general safety measures.

Table 1: Personal Protective Equipment (PPE) for Handling Dimethachlor-d6

Protection Type	Equipment	Specification and Use Case
Eye and Face Protection	Safety Goggles or Face Shield	Wear tightly fitting safety goggles or a face shield to protect against splashes.
Skin and Body Protection	Chemical-resistant Gloves	Nitrile or other suitable chemical-resistant gloves should be worn. Inspect gloves for integrity before each use.
Laboratory Coat	A standard laboratory coat should be worn to protect street clothing.
Chemical Protective Suit	For larger quantities or situations with a high risk of exposure, a chemical protective suit may be necessary.
Respiratory Protection	Fume Hood or Respirator	All handling of Dimethachlor-d6 should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2] If a fume hood is not available or insufficient, a respirator with an appropriate cartridge should be used.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Dimethachlor-d6 is crucial to minimize risk. The following workflow outlines the key steps from receiving the compound to its final disposal.

Safe Handling Workflow for Dimethachlor-d6

Detailed Experimental Protocol: A General Guideline

The following is a generalized protocol for preparing a stock solution of Dimethachlor-d6. This should be adapted based on specific experimental needs and institutional safety guidelines.

Objective: To prepare a 1 mg/mL stock solution of Dimethachlor-d6 in a suitable solvent.

Materials:

• Dimethachlor-d6 (solid)

• Anhydrous solvent (e.g., acetonitrile, acetone)

• Volumetric flask (appropriate size)

• Analytical balance

• Spatula

• Weighing paper

• Pipettes and pipette tips

• Appropriate PPE (see Table 1)

Procedure:

• Preparation:

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Gather all necessary materials and place them inside the fume hood.

  • Don the appropriate PPE as outlined in Table 1.

• Weighing:

  • Place a piece of weighing paper on the analytical balance and tare.

  • Carefully weigh the desired amount of Dimethachlor-d6 onto the weighing paper. Record the exact weight.

• Dissolution:

  • Transfer the weighed Dimethachlor-d6 to the volumetric flask.

  • Add a small amount of the chosen solvent to the flask to dissolve the solid. Gently swirl the flask to ensure complete dissolution.

  • Once dissolved, add the solvent to the calibration mark on the volumetric flask.

  • Cap the flask and invert several times to ensure a homogenous solution.

• Storage:

  • Label the flask clearly with the chemical name (Dimethachlor-d6), concentration, solvent, date of preparation, and your initials.

  • Store the stock solution in a cool, dark, and well-ventilated area, away from incompatible materials.

Disposal Plan

Proper disposal of Dimethachlor-d6 and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines for Dimethachlor-d6 Waste

Waste Type	Disposal Procedure
Unused/Expired Dimethachlor-d6	Treat as hazardous chemical waste. Do not dispose of in regular trash or down the drain. Contact your institution's Environmental Health and Safety (EHS) office for collection and disposal.
Contaminated Solid Waste	Includes weighing paper, pipette tips, gloves, and any other contaminated disposable items. Collect in a designated, clearly labeled hazardous waste container.
Contaminated Liquid Waste	Includes unused stock solutions and experimental waste. Collect in a labeled, sealed, and appropriate hazardous waste container. Do not mix with other incompatible waste streams.
Contaminated Glassware	Rinse glassware with a suitable solvent in a fume hood. Collect the rinsate as hazardous liquid waste. After thorough rinsing, the glassware can typically be washed with soap and water.

Important Considerations:

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards.

• Segregation: Do not mix Dimethachlor-d6 waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Professional Disposal: All hazardous waste must be disposed of through your institution's certified hazardous waste management program.

By adhering to these guidelines, researchers can safely handle Dimethachlor-d6, ensuring the integrity of their work and the safety of themselves and their colleagues. Always consult your institution's specific safety protocols and the most recent Safety Data Sheets for the chemicals you are working with.

References

• 1. agilent.com [agilent.com]
• 2. Pesticide Residue Analysis and Chemical Safety in Agricultural Laboratories | Lab Manager [labmanager.com]